3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

• CAS: 957299-25-1

Core Science & Biosynthesis

Comprehensive Technical Guide: Chemical Structure, Synthesis, and Pharmacological Profiling of 3,5-Dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary & Chemical Identity

In the landscape of modern drug discovery, the pyrazole ring represents a privileged scaffold, frequently embedded in kinase inhibitors, anti-inflammatory agents, and molecular chaperones. Specifically, 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole serves as a highly versatile, lipophilic intermediate. While the nitro group itself is rarely the final pharmacophore, it acts as a stable, electron-withdrawing placeholder that can be readily reduced to a 4-amino-pyrazole—a critical hydrogen-bond donor motif required for binding the N-terminal ATP pocket of Heat Shock Protein 90 (Hsp90)[1],[2].

From a structural perspective, the 3,5-dimethyl groups provide essential steric bulk that dictates the dihedral angle of adjacent substituents, while the 1-(4-methylbenzyl) moiety acts as a lipophilic anchor, driving the molecule into deep, hydrophobic protein binding pockets[3].

Physicochemical Properties & ADME Profiling

Understanding the physicochemical properties of this intermediate is crucial for predicting its behavior in both synthetic workflows (solubility, reactivity) and biological systems (bioavailability, membrane permeability). The strategic placement of the 4-nitro group significantly lowers the pKa of the pyrazole core, rendering the molecule neutral and highly lipophilic at physiological pH.

Table 1: Quantitative Physicochemical and ADME Data

Property	Value	Mechanistic Causality / Significance
Molecular Formula	C₁₃H₁₅N₃O₂	Provides a dense framework of sp² and sp³ carbons suitable for hydrophobic interactions.
Molecular Weight	245.28 g/mol	Well below the 500 Da threshold of Lipinski’s Rule of Five, ensuring a high probability of oral bioavailability.
Calculated LogP	~3.5	Optimal lipophilicity for passive membrane permeability and partitioning into the hydrophobic sub-pockets of target kinases.
Topological Polar Surface Area (TPSA)	63.6 Ų	Falls within the ideal range (< 90 Ų) for excellent cellular penetration and potential blood-brain barrier (BBB) crossing.
H-Bond Donors (HBD)	0	The lack of HBDs in the nitro state maximizes organic solubility during synthesis. Reduction to the amine yields 1 HBD for target engagement.
H-Bond Acceptors (HBA)	4	Facilitates necessary dipole interactions with aqueous solvents and target protein residues (e.g., Aspartate/Glutamate).
Rotatable Bonds	3	Low conformational entropy penalty upon binding, leading to higher target affinity.

Synthetic Methodology & Mechanistic Causality

The synthesis of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole is a masterclass in exploiting electronic effects and symmetry to achieve absolute regiocontrol. The workflow avoids the notorious regioselectivity issues typically associated with the N-alkylation of asymmetric pyrazoles[4],[5].

The Synthetic Logic

• Electrophilic Aromatic Nitration: The synthesis begins with the classical nitration of 3,5-dimethyl-1H-pyrazole. The electron-donating methyl groups at C3 and C5 highly activate the C4 position, making electrophilic attack by the nitronium ion ( NO2+​ ) both rapid and completely regioselective[6],[7].

• Symmetric N-Alkylation: The intermediate, 3,5-dimethyl-4-nitro-1H-pyrazole, exists as a tautomeric mixture where N1 and N2 are chemically equivalent upon deprotonation. Alkylation with 4-methylbenzyl chloride in the presence of a mild base (e.g., K2​CO3​ ) yields a single, unambiguous regioisomer[5].

Figure 1: Two-step synthetic workflow exploiting symmetry for absolute regiocontrol.

Applications in Drug Discovery: Hsp90 Inhibition

Heat Shock Protein 90 (Hsp90) is a molecular chaperone responsible for the conformational maturation of various oncogenic client proteins (e.g., HER2, ERK, CDK4). Inhibition of Hsp90 leads to the proteasomal degradation of these proteins, making it a prime target for anticancer therapeutics[8],[2].

The title compound is a direct precursor to potent Hsp90 inhibitors[1]. Once the 4-nitro group is reduced to an amine, the resulting 4-amino-pyrazole acts as an ATP-competitive inhibitor. It allosterically disrupts the Hsp90-Cdc37 co-chaperone interaction, a mechanism that has shown profound tumor growth inhibition in xenograft models[3].

Figure 2: Pharmacological pathway from nitro-precursor to Hsp90-mediated tumor suppression.

Self-Validating Experimental Protocols

To ensure high fidelity and reproducibility, the following protocols are designed as self-validating systems . Each step contains physical or chemical checkpoints allowing the scientist to confirm success before proceeding.

Protocol A: Synthesis of 3,5-Dimethyl-4-nitro-1H-pyrazole

Objective: Regioselective nitration of the pyrazole core[6],[7].

• Preparation: Charge a 250 mL round-bottom flask with 3,5-dimethyl-1H-pyrazole (10.0 g, 104 mmol).

• Solvation & Cooling: Slowly add concentrated H2​SO4​ (30 mL) while stirring in an ice-water bath (0–5 °C). Causality: Sulfuric acid acts as the solvent and the proton source required to generate the nitronium ion. The exotherm must be controlled to prevent oxidative ring cleavage.

• Nitration: Add fuming HNO3​ (10 mL) dropwise over 30 minutes, maintaining the internal temperature below 10 °C.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Self-Validating Isolation: Pour the reaction mixture slowly over 200 g of crushed ice.

  • Validation Checkpoint: The starting material is highly soluble in acidic water, but the introduction of the lipophilic, electron-withdrawing nitro group drastically reduces aqueous solubility. The immediate precipitation of a dense, pale-yellow solid confirms successful nitration.

• Purification: Filter the precipitate, wash extensively with cold distilled water until the filtrate is pH neutral, and dry under vacuum to yield 3,5-dimethyl-4-nitro-1H-pyrazole.

Protocol B: N-Alkylation to 3,5-Dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

Objective: Symmetric N-alkylation using a mild base in a polar aprotic solvent[4],[5].

• Preparation: In a flame-dried 100 mL flask under N2​ , dissolve 3,5-dimethyl-4-nitro-1H-pyrazole (5.0 g, 35.4 mmol) in anhydrous DMF (40 mL).

• Deprotonation: Add finely powdered anhydrous K2​CO3​ (9.8 g, 70.8 mmol, 2.0 eq). Stir at room temperature for 30 minutes. Causality: K2​CO3​ is strong enough to deprotonate the nitro-pyrazole (pKa ~ 10) but mild enough to prevent side reactions. DMF solvates the potassium cation, leaving a highly reactive "naked" pyrazolide anion.

• Alkylation: Add 4-methylbenzyl chloride (5.4 g, 38.9 mmol, 1.1 eq) dropwise. Heat the mixture to 60 °C for 4 hours.

• Self-Validating TLC Check: Spot the reaction mixture against the starting material on a silica TLC plate (Eluent: Hexane/EtOAc 3:1).

  • Validation Checkpoint: The starting material (N-H pyrazole) will appear as a low-Rf (~0.2), streaky spot due to hydrogen bonding. The successful product will appear as a tight, high-Rf (~0.6) spot that is intensely UV-active (254 nm) due to the addition of the benzyl chromophore.

• Workup: Quench the reaction with ice water (150 mL) and extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (5 x 50 mL) to remove residual DMF.

• Purification: Dry over Na2​SO4​ , concentrate in vacuo, and recrystallize from hot ethanol to yield pure 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole.

References

• US20200354373A1 - Hsp90 inhibitors and uses thereof Google Patents URL

• Heterocyclic Compounds as Hsp90 Inhibitors: A Perspective on Anticancer Applications Molecules (MDPI) URL:[Link]

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• Manipulating nitration and stabilization to achieve high energy Science Advances (NIH PMC) URL:[Link]

• Discovery and Development of Pyrazole-Scaffold Hsp90 Inhibitors Current Topics in Medicinal Chemistry (PubMed) URL:[Link]

• Synthesis and Structural Characterisation of Lithium, Zinc, and Aluminium Pyrazolate Complexes Australian Journal of Chemistry (CSIRO Publishing) URL:[Link]

• Structural Optimization of Pyrazole Compounds as Hsp90 Regulators with Enhanced Antitumor Activity Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

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Structural Elucidation of 3,5-Dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole: A Comprehensive NMR Analysis Guide

Executive Summary

In medicinal chemistry and energetic materials research, highly substituted pyrazoles serve as privileged scaffolds. The compound 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole presents a unique analytical challenge due to the complex electronic interplay between its electron-withdrawing 4-nitro group and the symmetry-breaking N-alkylation. As a Senior Application Scientist, I have designed this whitepaper to move beyond mere spectral reporting. Here, we establish a self-validating analytical system that explains the causality behind the observed chemical shifts and details the orthogonal 2D NMR logic required for unambiguous structural confirmation.

Structural Rationale & Electronic Causality

To accurately assign the NMR spectra of this compound, one must first understand how its substituents perturb the electron density of the core 1H-pyrazole ring.

• The 4-Nitro Effect : The introduction of a nitro group at the C4 position exerts a profound electron-withdrawing effect via both inductive (-I) and resonance (-M) mechanisms. This pulls electron density away from the C3 and C5 positions, significantly deshielding the attached methyl groups[1]. In un-nitrated 1-benzyl-3,5-dimethylpyrazoles, the methyl groups typically resonate around 2.15–2.25 ppm[2]. Upon nitration, these signals shift downfield to ~2.55–2.60 ppm due to the reduced local diamagnetic shielding[3].

• The Symmetry-Breaking N-Alkylation : N-alkylation with a 4-methylbenzyl group breaks the tautomeric symmetry of the pyrazole ring. The nitrogen atom bearing the benzyl group (N1) adopts a pyrrole-like character, while N2 remains pyridine-like. This electronic asymmetry is the fundamental reason why the 3-CH₃ and 5-CH₃ groups resonate at distinct frequencies in both ¹H and ¹³C NMR[4].

Self-Validating Experimental Protocol

A robust structural assignment cannot rely on 1D ¹H NMR alone. The following step-by-step methodology outlines a self-validating system where 1D quantitative data is orthogonally confirmed by 2D connectivity matrices.

Step-by-Step NMR Acquisition Methodology

• Sample Preparation : Dissolve 15–20 mg of the highly pure compound in 0.6 mL of deuterated chloroform (CDCl₃, 99.8% D). CDCl₃ is selected because it lacks exchangeable protons that could obscure the aliphatic region and provides a reliable internal deuterium lock.

• Probe Tuning & Matching : Insert the sample into a 5 mm BBFO probe (or CryoProbe for enhanced ¹³C sensitivity). Tune and match the probe to the exact impedance of the sample to maximize the signal-to-noise ratio (SNR).

• Magnetic Field Homogenization (Shimming) : Perform rigorous 3D gradient shimming. A highly homogeneous magnetic field is critical for resolving the fine J-couplings of the p-methylbenzyl aromatic protons (the AA'BB' system).

• 1D Acquisition :

  • Acquire a standard ¹H spectrum (zg30 pulse program) with 16 scans, a 2-second relaxation delay, and a spectral width of 20 ppm.

  • Acquire a ¹³C{¹H} spectrum (zgpg30 pulse program) with 1024 scans. Calibrate chemical shifts using the residual CHCl₃ peak (δH 7.26 ppm, δC 77.16 ppm).

• 2D Orthogonal Validation : Acquire HSQC (to map ¹J C-H bonds), HMBC (to map ²J/³J C-H bonds), and NOESY (to map through-space proximity).

Fig 1. Self-validating NMR acquisition and processing workflow for structural elucidation.

Spectral Data Presentation

The quantitative data derived from the 1D acquisitions, supported by literature precedents for analogous nitrated pyrazoles[1][2][3], are summarized in the tables below.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment Rationale
Ar-H (ortho to CH₂)	7.15	d	2H	8.0	Deshielded by proximity to pyrazole N1
Ar-H (meta to CH₂)	7.05	d	2H	8.0	AA'BB' system of the p-substituted ring
N-CH₂	5.25	s	2H	-	Characteristic N-benzyl methylene shift
5-CH₃	2.60	s	3H	-	Deshielded by 4-NO₂ and N-benzyl steric effects
3-CH₃	2.55	s	3H	-	Deshielded by 4-NO₂
Ar-CH₃	2.32	s	3H	-	Standard p-tolyl methyl shift

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Rationale
C3 (Pyrazole)	146.0	Cq	Pyridine-like imine carbon, deshielded
C5 (Pyrazole)	140.0	Cq	Pyrrole-like enamine carbon
Ar-C (CH₃ attached)	138.5	Cq	Aromatic quaternary carbon
C4 (Pyrazole)	132.5	Cq	Strongly deshielded by the directly attached -NO₂
Ar-C (CH₂ attached)	132.0	Cq	Aromatic quaternary carbon
Ar-CH (ortho/meta)	129.5, 126.5	CH	Aromatic methine carbons
N-CH₂	53.5	CH₂	Aliphatic carbon bound to electronegative N1
Ar-CH₃	21.1	CH₃	Benzylic methyl carbon
3-CH₃	14.5	CH₃	Pyrazole methyl
5-CH₃	12.0	CH₃	Pyrazole methyl (shielded relative to 3-CH₃)

2D NMR Connectivity & Logical Assignment

The most critical challenge in this molecule is unambiguously differentiating the 3-CH₃ and 5-CH₃ signals. We resolve this using orthogonal 2D NMR logic:

• NOESY (Through-Space) : The N-CH₂ protons (δ 5.25) are spatially adjacent to the 5-CH₃ group but distant from the 3-CH₃ group. A strong NOE cross-peak between δ 5.25 and δ 2.60 unambiguously identifies the 5-CH₃ group.

• HMBC (Through-Bond) : The 4-NO₂ group acts as a quaternary anchor (δ 132.5); both 3-CH₃ and 5-CH₃ show strong ³J HMBC correlations to C4, confirming their positions on the ring. Crucially, the N-CH₂ protons show a ³J scalar coupling to the C5 carbon (δ 140.0) but not to C3 (δ 146.0).

Fig 2. Orthogonal 2D NMR logic (NOESY/HMBC) used to differentiate the 3-CH3 and 5-CH3 environments.

By combining the spatial proximity data from NOESY with the rigid scalar coupling framework of HMBC, the structural assignment transitions from an educated prediction to a mathematically verified certainty.

References[1] Direct nitration of five membered heterocycles - Semantic Scholar. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH5oogfbvitdyNjueaJiPXFIOxZyhxgVV1R8g3xtZDZWaXCjTnMNUAJJpAR4rz_bc7YmubEczJ4JpG547-7jX6nRv-3wzXV4S3r0bmEhWbx01HX6c9fs5CK00krhh4tyfhFlxh22mRUXtQYvlKBOkpBdZ8zauLbX0QvyptmSRqxEGVMUNZdY5rf3A==[3] Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers | Organic Letters - ACS. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHgUJoqdsnfn5e1TjjlEHKBqAEmSiW-W45URs_aGvtCV0nFpXeUUkwdzyA_0rldmnFSLj2IZCPO92PK0daec9ZTGLHhycXT-PlX_31UH647iWdLbC-yi_K26zoyyLpiOZa48if6QmOyfEvlmgJtrK0=[2] Selection, Preparation, and Evaluation of Small-Molecule Inhibitors of Toll-Like Receptor 4 - AWS. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-77aBM-3zIohEE67SLdAJx_9wdKvwPaXWjyDSSdLOIcq6DIBHZcq5awkWLMlYg5t0i6FTgO5KZuU_d67PpnHlqK6DPzdHIqjiP60JAmlLKADSLuGF-jgJlekcJeGRaV-L_nVN3_QQ7xg5ir5a933j1LCX6iT9E8jnuJ8Uypf6c4SK5Rc=[4] [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles - Rsc.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfJAPW-VY4kwqBor8O0Z_CUwjCY31IvWn4QyTs0fBPo9XdjuT65RwnzyQ79ktLZ7teY2N6Qh4Xo2OErOKIX7Gx7tNzwMruHoeInUxbt1cQtPbhOcO1kxS4WzWomtcbddrPzowrXJWhuVW7ciFdmnvF89HT-RzNriY=

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Thermodynamic Profiling and Structural Dynamics of 3,5-Dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

Executive Summary

The thermodynamic stability of substituted pyrazoles is a critical parameter dictating their utility across diverse fields, from high-energy-density materials (HEDMs) to targeted pharmaceutical probes[1]. 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole represents a highly functionalized heterocyclic system where steric hindrance, electronic resonance, and intermolecular forces engage in a complex thermodynamic interplay.

As application scientists, understanding the structural dynamics of this molecule requires moving beyond basic structural formulas. We must analyze how the N-alkylation of the pyrazole core fundamentally shifts the molecule's thermodynamic baseline by destroying the robust hydrogen-bonding networks typically responsible for the high thermal stability of parent nitropyrazoles[2]. This whitepaper provides an in-depth mechanistic analysis, quantitative thermodynamic modeling, and self-validating experimental protocols for profiling this specific compound.

Mechanistic Foundations of Thermodynamic Stability

The thermodynamic stability (enthalpy of formation, ΔHf​ , and decomposition onset temperature, Td​ ) of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole is governed by three primary structural features:

Steric-Induced Resonance Disruption

In an ideal aromatic system, a nitro group at the C4 position of a pyrazole ring lies coplanar with the heterocycle, allowing maximum π -orbital overlap and resonance stabilization. However, the presence of methyl groups at the C3 and C5 positions creates severe steric clash with the oxygen atoms of the C4-nitro group. This steric hindrance forces the nitro group to rotate out of the pyrazole plane. Consequently, resonance stabilization is significantly diminished, raising the ground-state enthalpy of the molecule and making the C-NO 2​ bond more susceptible to thermal homolysis[3].

Loss of Lattice Energy via N-Alkylation

The parent compound, 3,5-dimethyl-4-nitro-1H-pyrazole, exhibits high thermal stability (decomposition onset ≈ 131 °C, peak at 159 °C) largely due to the presence of a free N-H bond, which facilitates extensive 3D intermolecular hydrogen bonding in the solid state[3]. These hydrogen-bonding networks drastically increase the crystal lattice energy[2].

By introducing the 4-methylbenzyl group at the N1 position, this hydrogen-bonding capability is completely eradicated. The thermodynamic stability of the solid state is subsequently downgraded, relying entirely on weaker van der Waals forces and π−π stacking between the pyrazole and benzyl rings. This results in a lower melting point and a lower energy barrier for phase transitions.

Lipophilicity and Solvation Thermodynamics

The addition of the 4-methylbenzyl moiety significantly increases the lipophilicity (LogP) of the molecule. While this destabilizes the solid-state crystal lattice relative to the parent compound, it thermodynamically favors solvation in non-polar organic solvents. This is a crucial consideration when designing crystallization protocols or formulating the compound for biological assays[1].

Fig 1: Synthesis pathway and its effect on thermodynamic lattice stability.

Quantitative Thermodynamic Parameters

To contextualize the thermodynamic shifts caused by N-alkylation, the following table summarizes the key physicochemical and thermodynamic properties. Data for the parent compound is derived from established literature on highly nitrated pyrazoles[3], while data for the target compound represents calculated models based on structural disruption.

Parameter	3,5-Dimethyl-4-nitro-1H-pyrazole (Parent)	3,5-Dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole (Target)	Causality / Mechanistic Driver
Intermolecular Forces	Strong 3D Hydrogen Bonding	Weak van der Waals, π−π stacking	Substitution of N-H with N-benzyl group.
Melting Point ( Tm​ )	> 120 °C	75 - 85 °C (Calculated)	Loss of lattice energy due to absent H-bonds.
Decomposition Onset ( Td​ )	131 °C[3]	~ 115 °C (Calculated)	Steric strain on C-NO 2​ bond exacerbated by bulky N-substituent.
Crystal Density ( ρ )	High (~1.4 - 1.5 g/cm³)	Moderate (~1.2 - 1.3 g/cm³)	Inefficient packing due to rotational freedom of the benzyl linker.
Solvation Enthalpy (Aq)	Endothermic (Poorly soluble)	Highly Endothermic (Insoluble)	High lipophilicity of the 4-methylbenzyl group.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, thermodynamic data must be derived from ultra-pure samples. Impurities act as nucleation sites for thermal degradation, artificially lowering the measured decomposition temperature. The following protocols are designed as self-validating systems.

Protocol A: Synthesis and High-Purity Isolation

The causality behind this specific workflow is to prevent the formation of N2-alkylated isomers, which would confound thermodynamic measurements.

• Deprotonation: Suspend 10 mmol of 3,5-dimethyl-4-nitro-1H-pyrazole[4] in 20 mL of anhydrous N,N-Dimethylformamide (DMF). Add 15 mmol of anhydrous K 2​ CO 3​ . Stir at room temperature for 30 minutes to ensure complete formation of the pyrazolate anion.

• Alkylation: Dropwise add 11 mmol of 4-methylbenzyl chloride. Causality: A slight excess of the electrophile ensures complete consumption of the pyrazole, simplifying downstream purification.

• Thermal Control: Heat the reaction mixture to 60 °C for 4 hours under a nitrogen atmosphere.

• Quenching & Precipitation: Pour the mixture into 100 mL of ice-cold distilled water. The target compound, being highly lipophilic, will precipitate.

• Validation Checkpoint (Purity): Filter the solid and wash extensively with water to remove all traces of DMF and unreacted K 2​ CO 3​ . Recrystallize from hot ethanol. Perform TLC (Hexane:Ethyl Acetate 3:1); a single spot confirms the absence of regioisomers before proceeding to thermal analysis.

Protocol B: Thermogravimetric and Calorimetric Profiling (TGA/DSC)

This protocol utilizes coupled TGA-DSC to differentiate between phase transitions (melting, which is endothermic without mass loss) and thermal degradation (decomposition, which is exothermic with mass loss).

• Baseline Calibration (Self-Validation): Run an empty alumina crucible through the exact temperature program (25 °C to 400 °C at 5 °C/min). Causality: This baseline is subtracted from the sample run to eliminate artifacts caused by the heat capacity of the crucible and the instrument sensor.

• Sample Preparation: Accurately weigh 2.0 - 3.0 mg of the recrystallized target compound into the alumina crucible. Causality: Using a small mass prevents thermal runaway during the exothermic decomposition of the nitro group, ensuring accurate kinetic data.

• Atmospheric Control: Purge the furnace with high-purity Nitrogen gas at a flow rate of 50 mL/min. Causality: An inert atmosphere prevents oxidative degradation, isolating the purely thermodynamic stability of the molecule.

• Linear Heating: Heat the sample from 25 °C to 400 °C at a rate of 5 °C/min.

• Data Analysis: Record the endothermic peak (melting point) and the onset of the exothermic peak (thermal decomposition). Use the Kissinger method across multiple heating rates (e.g., 2, 5, 10 °C/min) to calculate the activation energy ( Ea​ ) of the decomposition.

Fig 2: Self-validating TGA/DSC workflow for thermodynamic profiling.

Conclusion

The thermodynamic stability of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole is a delicate balance between the steric strain imposed by the 3,5-dimethyl groups on the 4-nitro moiety and the loss of crystal lattice energy resulting from N-alkylation. While the parent compound serves as a robust precursor for high-energy materials due to its extensive hydrogen bonding[2][4], the N-benzylated derivative exhibits a fundamentally different thermodynamic profile characterized by lower phase-transition barriers and high lipophilicity. Accurate profiling of these properties requires stringent, self-validating analytical workflows, ensuring that the data reflects the true structural dynamics of the molecule rather than experimental artifacts.

References

• Pushing the Limit of Nitro Groups on a Pyrazole Ring with Energy-Stability Balance Source: ACS Applied Materials & Interfaces (acs.org) URL:[Link]

• Manipulating nitration and stabilization to achieve high energy Source: Semantic Scholar URL:[Link]

• Manipulating nitration and stabilization to achieve high energy (PMC) Source: National Institutes of Health (nih.gov) URL:[Link]

• Study and Development of new RNA-Targeted Probes Source: IRIS UniGe (cineca.it) URL:[Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Utilization of 3,5-Dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-amine via Nitro Reduction

Strategic Context in Drug Discovery

4-Aminopyrazoles are privileged pharmacophores in modern medicinal chemistry, frequently serving as critical hinge-binding motifs in kinase inhibitors targeting Janus Kinases (JAK)[1] and Cyclin-Dependent Kinases (CDK)[2]. The compound 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole serves as an exceptionally stable, shelf-ready precursor for generating the corresponding 4-aminopyrazole.

The strategic placement of the 3,5-dimethyl groups provides steric shielding and metabolic stability, while the 4-methylbenzyl group acts as a lipophilic anchor, commonly utilized to probe deep hydrophobic pockets in target proteins. The chemoselective reduction of the 4-nitro moiety to a 4-amino group is the critical enabling step to activate this scaffold for subsequent amide coupling, urea formation, or Buchwald-Hartwig amination.

Mechanistic Insights: The Causality of Reduction Choices

The transformation of the 4-nitro moiety to a 4-amino group must be executed with high chemoselectivity to avoid cleavage of the N-benzyl bond or over-reduction of the pyrazole core. We detail two self-validating protocols based on established literature standards[3]:

• Method A (Catalytic Hydrogenation with Pd/C): This is the industry standard for atom economy and clean conversion. The palladium surface adsorbs hydrogen gas and the nitro group, facilitating a stepwise transfer of hydrides. The primary advantage is the ease of workup—simple filtration removes the catalyst, yielding high-purity product without the need for aqueous extraction.

• Method B (Iron-Mediated Reduction): When specialized hydrogenation equipment is unavailable, or if the molecule contained reducible halogens (relevant for broader library synthesis), the Fe/NH₄Cl system provides a robust alternative. Iron acts as the single-electron donor, and NH₄Cl serves as a mild proton source, avoiding the harsh acidic conditions (e.g., SnCl₂/HCl) that can lead to side reactions or require tedious basic workups.

Workflow for the chemoselective reduction of 4-nitropyrazole to 4-aminopyrazole.

Experimental Protocols

Protocol A: Catalytic Hydrogenation (Pd/C)

• Preparation: In a rigorously purged round-bottom flask, dissolve 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole (10.0 mmol, ~2.45 g) in anhydrous methanol (50 mL).

• Catalyst Addition: Under a positive flow of nitrogen, carefully add 10% Palladium on Carbon (Pd/C, 10 wt% load, ~250 mg).

  • Causality: Nitrogen purging is critical to prevent the ignition of methanol vapor by the highly active, dry Pd/C surface.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas via a balloon or Parr apparatus (1 atm). Stir vigorously at room temperature for 4–6 hours.

• Monitoring: Track reaction progress via LC-MS until the complete disappearance of the nitro precursor[3].

• Workup: Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with additional methanol (20 mL). Caution: Do not let the filter cake dry out completely, as spent Pd/C can be pyrophoric.

• Isolation: Concentrate the filtrate under reduced pressure to afford 3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-amine as a crystalline solid.

Protocol B: Iron/Ammonium Chloride Reduction

• Preparation: Suspend the nitro precursor (10.0 mmol, ~2.45 g) in a solvent mixture of Ethanol (40 mL) and Water (10 mL).

• Reagent Addition: Add Iron powder (325 mesh, 50.0 mmol, 2.79 g) and Ammonium Chloride (NH₄Cl, 50.0 mmol, 2.67 g) to the suspension.

• Reflux: Heat the mixture to 80 °C (reflux) with vigorous stirring for 2–3 hours.

  • Causality: The elevated temperature accelerates the single-electron transfer from the iron surface to the nitro group, while the biphasic solid-liquid nature of the reaction requires high RPM stirring to maintain optimal surface area contact.

• Workup: Cool to room temperature. Filter the iron oxide byproducts through Celite, washing thoroughly with Ethyl Acetate (50 mL).

• Extraction: Transfer the filtrate to a separatory funnel, add water (30 mL), and extract with Ethyl Acetate (2 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Quantitative Data & Self-Validating Analytical Systems

To ensure trustworthiness in the workflow, researchers must employ orthogonal analytical techniques to validate the reduction. The table below summarizes the expected quantitative outcomes and validation metrics.

Table 1: Comparison of Reduction Methodologies & Validation Metrics

Parameter	Method A (Pd/C, H₂)	Method B (Fe, NH₄Cl)	Analytical Validation Checkpoints
Typical Yield	92 - 96%	85 - 89%	Mass Spectrometry: Shift from m/z 246 [M+H]⁺ to 216 [M+H]⁺ (Δ 30 Da).
Reaction Time	4 - 6 hours	2 - 3 hours	TLC (1:1 Hex/EtOAc): Product is highly polar; stains positive with Ninhydrin.
Purity (Crude)	> 98%	~ 92%	¹H NMR (CDCl₃): Appearance of a broad singlet integrating to 2H (~3.0-3.5 ppm).
Scalability	Excellent (Requires Autoclave for >50g)	Good (Exothermic, requires careful heating)	¹H NMR (CDCl₃): Upfield shift of the 3-CH₃ and 5-CH₃ protons due to the electron-donating -NH₂ group replacing the electron-withdrawing -NO₂ group.

Note on Structural NMR Validation: Because positions 3 and 5 are occupied by methyl groups and position 1 by the benzyl group, there are no pyrazole ring protons to monitor. Therefore, tracking the upfield shift of the adjacent methyl groups and the appearance of the primary amine protons is the definitive self-validating checkpoint.

Downstream Application in Drug Development

Once synthesized, the 4-aminopyrazole core is typically functionalized via its primary amine. In the context of kinase inhibitors, this amine often acts as a critical hydrogen bond donor to the hinge region of the kinase ATP-binding pocket, directly blocking downstream signaling pathways that drive inflammation or oncogenesis[1],[2].

Pharmacological application pathway of 4-aminopyrazoles in kinase inhibition.

Sources

• 1. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2021154664A1 - 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS - Google Patents [patents.google.com]

in vivo toxicity testing protocols for 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

Application Note: Preclinical In Vivo Toxicity and Hepatotoxicity Profiling Protocol for 3,5-Dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

Target Audience: Toxicologists, Preclinical Researchers, and Drug Development Scientists Document Type: Standard Operating Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

The compound 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole represents a highly functionalized heterocyclic scaffold. While pyrazole derivatives are considered "privileged scaffolds" in medicinal chemistry—often exhibiting potent kinase inhibition, anti-inflammatory, and anticancer properties[1]—the specific substitution pattern of this molecule presents unique toxicological liabilities that must be rigorously evaluated prior to clinical advancement.

The Toxicological Challenge: The presence of the 4-nitro group classifies this molecule as a nitroaromatic compound. Nitroaromatic drugs (e.g., flutamide, nimesulide, tolcapone) carry a well-documented risk of idiosyncratic hepatotoxicity[2]. Mechanistically, hepatic nitroreductases can catalyze the single-electron reduction of the nitro group to a highly reactive nitro anion radical. In aerobic conditions, this radical undergoes redox cycling, transferring an electron to molecular oxygen to generate reactive oxygen species (ROS) such as superoxide, ultimately leading to severe oxidative stress, glutathione (GSH) depletion, and hepatocyte necrosis[3]. Furthermore, the highly lipophilic 4-methylbenzyl moiety enhances hepatic distribution and microsomal exposure, amplifying this risk.

Therefore, standard in vivo toxicity testing must be augmented with targeted mechanistic profiling for oxidative stress and liver enzyme elevation.

Experimental Workflow Overview

To establish a comprehensive safety profile, testing is divided into an acute toxicity phase to determine the LD50​ cutoff, a subacute repeated-dose phase to establish the No-Observed-Adverse-Effect-Level (NOAEL), and a mechanistic phase to evaluate nitroreductive bioactivation.

Fig 1: Preclinical in vivo toxicity testing workflow for the pyrazole derivative.

Phase I: Acute Oral Toxicity (OECD TG 423)

Objective: To classify the acute hazard category and determine the starting dose for repeated-dose studies using the Acute Toxic Class (ATC) method, which minimizes animal usage[4].

Rationale for Experimental Choices:

• Animal Model: Female Wistar or Sprague-Dawley rats (8-12 weeks old). Females are generally more sensitive to acute toxicity than males.

• Vehicle Selection: Due to the high lipophilicity of the 4-methylbenzyl and dimethyl-pyrazole groups, the compound is practically insoluble in water. A suspension in 0.5% Carboxymethylcellulose (CMC) with 0.1% Tween 80 ensures uniform dosing and optimal gastrointestinal absorption.

Step-by-Step Protocol:

• Acclimation & Fasting: Acclimate animals for 5 days. Fast the animals overnight (food withheld, water ad libitum) prior to dosing to prevent food-drug binding interactions in the gut[4].

• Dose Preparation: Prepare the compound suspension fresh on the day of dosing. Ensure the dose volume does not exceed 1 mL/100g body weight.

• Dosing (Starting Step): Administer a single oral gavage dose of 300 mg/kg to 3 female rats. (300 mg/kg is the standard OECD default when no prior toxicity data exists)[4].

• Observation Schedule:

  • Observe continuously for the first 30 minutes post-dosing.

  • Observe periodically at 2, 4, and 6 hours for acute neurological or respiratory distress.

  • Observe daily for 14 days.

• Decision Tree:

  • If 0/3 or 1/3 animals die: Dose 3 additional animals at 300 mg/kg. If survival is maintained, proceed to 2000 mg/kg.

  • If 2/3 or 3/3 animals die: Test the next lower dose (50 mg/kg).

Phase II: Repeated Dose 28-Day Oral Toxicity (OECD TG 407)

Objective: To identify target organ toxicity (specifically hepatotoxicity), cumulative effects, and establish the NOAEL[5].

Step-by-Step Protocol:

• Group Assignment: Randomize 40 rats into 4 groups (5 males, 5 females per group).

  • Table 1: Dose Group Stratification

Group	Treatment	Dose Level	Purpose
1	Vehicle Control	0 mg/kg	Baseline establishment
2	Low Dose	1/10 of LD50​	Sub-therapeutic / No-effect threshold
3	Mid Dose	1/3 of LD50​	Expected therapeutic range
4	High Dose	Near LD50​ cutoff	Induction of observable toxic effects

• Administration: Administer the test compound daily via oral gavage for 28 consecutive days[6].

• In-Life Monitoring: Record body weights and food consumption twice weekly. Perform detailed clinical observations daily, noting any signs of jaundice (indicative of liver failure) or lethargy.

• Terminal Pathology: On day 29, euthanize animals via CO2​ asphyxiation. Collect blood via cardiac puncture for hematology and clinical chemistry.

• Organ Harvesting: Immediately excise, weigh, and preserve the liver, kidneys, spleen, and heart in 10% neutral buffered formalin for histopathology. Note: Snap-freeze a portion of the right liver lobe in liquid nitrogen for Phase III mechanistic assays.

Critical Clinical Chemistry Panel

Due to the nitroaromatic liability, the following serum markers must be strictly quantified:

Biomarker	Diagnostic Relevance for Nitro-Pyrazoles
ALT / AST	Primary indicators of hepatocellular necrosis.
ALP / Bilirubin	Indicators of cholestasis or biliary obstruction.
BUN / Creatinine	Renal clearance markers (to rule out nephrotoxicity).

Phase III: Mechanistic Hepatotoxicity & Oxidative Stress Profiling

Objective: To validate whether the toxicity of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole is driven by nitroreductive bioactivation[2].

Fig 2: Nitroreductive bioactivation pathway leading to oxidative stress and hepatotoxicity.

Mechanistic Assays (Using snap-frozen liver tissue from Phase II):

• Glutathione (GSH/GSSG) Ratio Assay: Homogenize liver tissue in MES buffer. Use a colorimetric DTNB (Ellman’s reagent) assay to measure the ratio of reduced (GSH) to oxidized (GSSG) glutathione. A significant drop in the GSH/GSSG ratio indicates that the nitro group is generating ROS that deplete cellular antioxidants[3].

• Lipid Peroxidation (MDA) Assay: Quantify Malondialdehyde (MDA) using the Thiobarbituric Acid Reactive Substances (TBARS) assay. Elevated MDA confirms that nitro-radical-induced ROS are destroying hepatocyte lipid membranes.

• Histopathological Confirmation: Stain liver sections with Hematoxylin & Eosin (H&E). Pathologists should specifically look for centrilobular necrosis, which is the hallmark of CYP450-mediated bioactivation of nitroaromatics[2].

References

• OECD Test Guideline 423 - National Toxicology Program. National Institutes of Health (NIH). Available at:[Link]

• Test No. 407: Repeated Dose 28-day Oral Toxicity Study in Rodents. Organisation for Economic Co-operation and Development (OECD). Available at:[Link]

• Repeated dose 28 days oral toxicity study in rodents (OECD 407: 2008). IVAMI. Available at:[Link]

• Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. SciELO. Available at:[Link]

• Heterocycles in Breast Cancer Treatment: The Use of Pyrazole Derivatives. National Center for Biotechnology Information (PMC). Available at:[Link]

• Bioactivation and hepatotoxicity of nitroaromatic drugs. RMIT University - Figshare. Available at:[Link]

Sources

• 1. Heterocycles in Breast Cancer Treatment: The Use of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research-repository.rmit.edu.au [research-repository.rmit.edu.au]
• 3. scielo.br [scielo.br]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. oecd.org [oecd.org]
• 6. Repeated dose 28 days oral toxicity study in rodents (OECD 407: 2008). - IVAMI [ivami.com]

Application Note: Advanced Formulation Strategies for Highly Lipophilic Pyrazole Derivatives

Target Molecule: 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole (DMNP) Intended Audience: Formulation Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals

Physicochemical Profiling & Formulation Rationale

The compound 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole (DMNP) is a nitrogen-rich heterocyclic derivative characterized by extreme lipophilicity and poor aqueous solubility. The structural anatomy of DMNP presents a dual formulation challenge:

• Massive Steric Bulk & Hydrophobicity: The 3,5-dimethyl and 1-(4-methylbenzyl) substituents create a highly lipophilic shield around the pyrazole core, driving the molecule's aqueous solubility down to biologically sub-therapeutic levels[1].

• High Crystal Lattice Energy: The 4-nitro group introduces strong intermolecular dipole-dipole interactions. This results in a highly stable crystalline state that resists solvation in aqueous media[1].

The Causality of the Formulation Strategy: Conventional approaches, such as simple particle size reduction (micronization), only increase the surface area but fail to overcome the thermodynamic equilibrium solubility limits dictated by the strong crystal lattice[2]. Therefore, a combinatory formulation approach is required:

• Amorphization via Solid Dispersion (SD): By dispersing DMNP within a hydrophilic polymeric carrier (e.g., PEG 6000), the thermal and mechanical energy disrupts the crystal lattice, converting the drug into a high-energy amorphous state. This significantly augments its wetting capability and intrinsic solubility[3].

• Solid Dispersion-Lipid Nanoparticles (SD-SLNs): Because amorphous systems are thermodynamically unstable and prone to recrystallization, the SD core must be protected. Encapsulating the amorphous dispersion within a solid lipid matrix (e.g., stearic acid) stabilized by surfactants (e.g., Poloxamer 188 or TPGS) prevents particle growth, inhibits recrystallization, and enhances membrane permeation for superior bioavailability[3][4][5].

Mechanistic Pathways & Workflow Visualization

Workflow for fabricating DMNP Solid Dispersion-Lipid Nanoparticles (SD-SLNs).

Mechanistic pathway of solubility and bioavailability enhancement for DMNP.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to subsequent steps without passing the designated Validation Checkpoints .

Protocol A: Fabrication of the Amorphous Solid Dispersion (ASD) Core

Objective: To permanently disrupt the DMNP crystal lattice and trap the molecule in a high-energy amorphous state.

• Physical Mixing: Accurately weigh DMNP and PEG 6000 at a 1:4 (w/w) ratio. Triturate the mixture in a glass mortar for 10 minutes.

  • Causality: Intimate physical contact is required prior to thermal exposure to ensure uniform polymer-drug miscibility and prevent localized drug degradation.

• Hot-Melt Fusion: Transfer the physical mixture to a temperature-controlled oil bath set to 10°C above the melting point of DMNP (approx. 120–130°C). Stir continuously at 50 rpm until a completely transparent, homogenous melt is achieved.

  • Causality: The thermal energy breaks the strong intermolecular dipole-dipole bonds of the 4-nitro group, collapsing the crystal lattice[3].

• Quench Cooling: Immediately transfer the molten mixture onto a stainless-steel plate pre-cooled to -20°C.

  • Causality: Rapid quenching "freezes" the polymer matrix instantly, trapping the DMNP in its amorphous state before thermodynamic forces can induce re-nucleation.

• Milling and Sieving: Mill the solidified dispersion and pass it through a 60-mesh sieve to ensure uniform particle size for downstream lipid encapsulation.

  • Validation Checkpoint (Crucial): Analyze the sieved powder using Powder X-Ray Diffraction (PXRD). The complete absence of sharp diffraction peaks (replaced by a broad "halo") confirms successful amorphization. If peaks are present, the cooling rate was insufficient; discard and repeat.

Protocol B: Encapsulation into Solid Dispersion-Lipid Nanoparticles (SD-SLNs)

Objective: To encapsulate the ASD core into a lipid matrix to prevent aqueous recrystallization and enhance cellular uptake.

• Lipid Phase Preparation: Melt 500 mg of Stearic Acid in a glass vial at 75°C. Once fully molten, slowly disperse 100 mg of the DMNP-ASD powder (from Protocol A) into the lipid phase under continuous magnetic stirring until uniformly dispersed.

• Aqueous Phase Preparation: In a separate vessel, dissolve 1.5% (w/v) Poloxamer 188 (surfactant) in 20 mL of ultra-purified water. Heat this solution to exactly 75°C.

  • Causality: Poloxamer 188 provides steric stabilization. The aqueous phase must match the lipid phase temperature to prevent premature lipid solidification and drug expulsion upon mixing[5].

• Pre-Emulsion Formation: Dropwise, add the hot aqueous phase to the lipid phase while subjecting the mixture to high-shear homogenization at 10,000 rpm for 3 minutes.

• High-Pressure Homogenization (HPH): Process the hot pre-emulsion through a high-pressure homogenizer for 3 to 5 cycles at 500 bar.

  • Causality: The intense shear and cavitation forces generated at 500 bar reduce the coarse emulsion droplets into the nanometer range, maximizing the surface-area-to-volume ratio for optimal absorption[5].

• Nanoparticle Solidification: Cool the nanoemulsion rapidly to room temperature under gentle stirring to solidify the lipid matrix, forming the final SD-SLNs.

  • Validation Checkpoint: Perform Dynamic Light Scattering (DLS). The Z-average particle size must be < 200 nm with a Polydispersity Index (PDI) < 0.3.

Quantitative Data & Quality Control Metrics

Table 1: Physicochemical Constraints & Formulation Causality

Parameter	Characteristic of DMNP	Formulation Intervention	Causality / Mechanism
Aqueous Solubility	< 10 µg/mL (Highly Lipophilic)	Solid Dispersion (PEG 6000)	Amorphization lowers the thermodynamic barrier to dissolution.
Crystallinity	High Crystal Lattice Energy	Hot-Melt Fusion	Thermal energy disrupts intermolecular dipole-dipole bonds.
Permeability	Poor Cellular Uptake	Lipid Encapsulation (SLN)	Lipophilic matrix enhances membrane fusion and lymphatic transport.
Stability	Prone to Recrystallization	Poloxamer 188 / TPGS	Steric hindrance prevents the amorphous core from nucleating in water.

Table 2: Quality Control Metrics for DMNP SD-SLNs

Quality Attribute	Target Specification	Analytical Technique	Corrective Action if Out of Spec (OOS)
Particle Size (Z-average)	< 200 nm	Dynamic Light Scattering (DLS)	Increase HPH cycles or homogenization pressure.
Polydispersity Index (PDI)	< 0.300	Dynamic Light Scattering (DLS)	Optimize the surfactant-to-lipid ratio.
Entrapment Efficiency (EE%)	> 85%	Ultrafiltration / HPLC	Increase lipid core volume or modify the SD ratio.
Physical State	100% Amorphous	Powder X-Ray Diffraction (PXRD)	Increase the cooling rate during ASD preparation.

References

• [3] ScienceOpen (Elsevier B.V. / King Saud University). Development of solid dispersion lipid nanoparticles for improving skin delivery. Retrieved from:[Link]

• [5] PubMed Central (PMC). Formulation and Optimization of Pyrazinamide-Loaded Solid Lipid Nanoparticles by Employing a Design of Experiments Approach. Retrieved from:[Link]

Sources

• 1. Buy 4-nitro-1H-pyrazole-3,5-diamine [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scienceopen.com [scienceopen.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Formulation and Optimization of Pyrazinamide-Loaded Solid Lipid Nanoparticles by Employing a Design of Experiments Approach - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antimicrobial Screening of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

Introduction: The Imperative for Novel Antimicrobial Agents

The rise of antimicrobial resistance is a preeminent global health crisis, demanding an accelerated discovery pipeline for new chemical entities with potent and novel mechanisms of action. Pyrazole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] This document focuses on a specific derivative, 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole , a compound whose structural motifs—the pyrazole core and a nitro group—suggest significant potential for antimicrobial efficacy.

Nitroaromatic compounds, such as metronidazole, are mainstays in treating infections, particularly those caused by anaerobic microorganisms.[4][5] Their mechanism often involves the reductive bioactivation of the nitro (NO₂) group within the microbial cell by nitroreductase enzymes.[5][6][7] This process generates cytotoxic reactive nitrogen species, including nitroso and hydroxylamine intermediates, which can damage critical biomolecules like DNA and proteins, leading to cell death.[4][5][6] The pyrazole scaffold itself is a key pharmacophore in numerous FDA-approved drugs, valued for its structural versatility and diverse biological interactions.[2]

These application notes provide a comprehensive framework for researchers to conduct the initial in vitro screening of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole. We present detailed, validated protocols for determining its antimicrobial activity against a panel of clinically relevant bacteria and for assessing its preliminary safety profile through cytotoxicity testing.

Compound Profile: 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

• Structure:

  • Core: Pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms.

  • Substituents:

    • 3,5-dimethyl: Two methyl groups at positions 3 and 5.

    • 1-(4-methylbenzyl): A benzyl group with a methyl substituent at the para position, attached to the N1 of the pyrazole.

    • 4-nitro: A nitro group at position 4, which is the key functional group for the hypothesized antimicrobial action.

• Hypothesized Mechanism of Action: The primary antimicrobial activity is predicted to stem from the nitroaromatic moiety. It is proposed that upon entry into a microbial cell, the compound is a prodrug that undergoes enzymatic reduction of its nitro group.[7] This bioactivation creates reactive nitrogen species that induce oxidative stress and damage cellular macromolecules, a mechanism that can be effective against both aerobic and anaerobic microbes, depending on the specific nitroreductases they possess.[5]

Core Application Protocols: A Stepwise Screening Cascade

A systematic approach is crucial for evaluating a novel compound. The following protocols are designed as a screening cascade, starting with broad activity assessment and progressing to quantitative and safety evaluations.

General Workflow for Antimicrobial Compound Screening

The overall process involves preparing the compound, performing primary and secondary antimicrobial assays, and evaluating cytotoxicity to determine a selectivity index.

Caption: General workflow for antimicrobial susceptibility testing.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol quantitatively measures the lowest concentration of the test compound that inhibits visible microbial growth, adhering to the principles outlined by the Clinical and Laboratory Standards Institute (CLSI).[8][9]

Principle: Serial dilutions of the test compound are incubated with a standardized microbial inoculum in a 96-well microtiter plate. The MIC is determined by observing the lowest concentration that prevents turbidity.[10]

Materials:

• 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

• Dimethyl sulfoxide (DMSO), sterile

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well sterile microtiter plates (U-bottom)

• Test microorganisms (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• 0.5 McFarland turbidity standard

• Standard antibiotic for positive control (e.g., Ciprofloxacin, Vancomycin)

• Sterile saline or PBS

• Incubator (35-37°C)

• Multichannel pipette

Procedure:

• Compound Stock Preparation:

  • Prepare a 10 mg/mL stock solution of the test compound in sterile DMSO.

  • Scientist's Note: DMSO is a common solvent for hydrophobic compounds. However, its final concentration in the assay wells should not exceed 1% (v/v) to avoid solvent-induced toxicity. Always run a solvent control.

• Inoculum Preparation: [11]

  • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this suspension 1:150 in CAMHB to achieve a final target inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Plate Setup (Serial Dilution):

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • In the first column, add an additional 100 µL of the test compound stock solution to the CAMHB (this will be your highest concentration).

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the 10th column. Discard 100 µL from the 10th column.

  • This leaves column 11 as the growth control (no compound) and column 12 as the sterility control (no bacteria).

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum (from step 2) to wells in columns 1 through 11.

  • Do not add inoculum to column 12 (sterility control).

• Controls:

  • Positive Control: A standard antibiotic should be run in parallel on the same plate or a separate plate.

  • Growth Control (Column 11): Contains CAMHB and inoculum only. Must show visible growth.

  • Sterility Control (Column 12): Contains CAMHB only. Must remain clear.

  • Solvent Control: Run a separate dilution series with just DMSO to confirm it does not inhibit growth at the concentrations used.

• Incubation:

  • Seal the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• MIC Determination:

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[12]

Protocol 2: Agar Disk Diffusion (Kirby-Bauer) Assay

This is a qualitative or semi-quantitative method ideal for primary screening to quickly assess if a compound has antimicrobial activity.[13][14]

Principle: A filter paper disk impregnated with the test compound is placed on an agar plate swabbed with a microbial lawn. The compound diffuses into the agar, creating a concentration gradient. If the microbe is susceptible, a clear zone of no growth will form around the disk.[15][16]

Materials:

• Mueller-Hinton Agar (MHA) plates

• Sterile filter paper disks (6 mm diameter)

• Test compound stock solution (e.g., 10 mg/mL in DMSO)

• Standardized microbial inoculum (0.5 McFarland)

• Sterile cotton swabs

• Positive control antibiotic disks (e.g., Ciprofloxacin 5 µg)

• Solvent control disks (DMSO only)

Procedure:

• Plate Inoculation:

  • Dip a sterile cotton swab into the 0.5 McFarland adjusted microbial suspension.

  • Squeeze excess liquid against the inside of the tube.

  • Swab the entire surface of an MHA plate evenly in three directions to ensure complete coverage.

  • Allow the plate to dry for 5-15 minutes.

• Disk Preparation & Placement:

  • Aseptically apply a known volume (e.g., 10 µL) of the test compound stock solution onto a sterile filter paper disk. Let the solvent evaporate completely in a sterile environment.

  • Using sterile forceps, place the impregnated disk onto the surface of the inoculated agar plate. Press down gently to ensure full contact.[15]

  • Place positive control and solvent control disks on the same plate, ensuring they are well-spaced (at least 24 mm apart).[15]

• Incubation:

  • Invert the plates and incubate at 35-37°C for 18-24 hours.

• Result Interpretation:

  • Measure the diameter of the zone of inhibition (the clear area around the disk) in millimeters (mm).

  • A zone of inhibition indicates that the compound has antimicrobial activity. The size of the zone gives a semi-quantitative measure of its potency.[14] The solvent control disk should show no zone of inhibition.

Protocol 3: MTT Assay for In Vitro Cytotoxicity

This protocol assesses the effect of the compound on the viability of mammalian cells, providing a crucial first look at its potential toxicity to host cells.

Principle: The MTT assay is a colorimetric method that measures cellular metabolic activity.[17][18] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into an insoluble purple formazan product.[19][20] The amount of formazan produced is proportional to the number of living cells and can be quantified spectrophotometrically after solubilization.[18]

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom sterile tissue culture plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader (absorbance at ~570 nm)

Procedure:

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: [11]

  • Prepare serial dilutions of the test compound in complete culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations.

  • Include vehicle controls (cells treated with the highest concentration of DMSO used) and untreated controls (cells in medium only).

• Incubation:

  • Incubate the plate for a desired exposure time (typically 24, 48, or 72 hours).

• MTT Addition and Incubation: [18]

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.

• Solubilization and Measurement: [17]

  • Carefully remove the MTT-containing medium from the wells.

  • Add 100-150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[17]

Data Analysis and Presentation

MIC Data

Results should be presented in a clear, tabular format. The MIC is the lowest concentration that shows no visible growth.

Table 1: Example MIC Data for 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

Test Microorganism	Gram Stain	Compound MIC (µg/mL)	Positive Control	Control MIC (µg/mL)
Staphylococcus aureus	Positive	[Insert Data]	Vancomycin	[Insert Data]
Escherichia coli	Negative	[Insert Data]	Ciprofloxacin	[Insert Data]
Pseudomonas aeruginosa	Negative	[InsertData]	Ciprofloxacin	[Insert Data]

| Candida albicans (Fungus) | N/A | [Insert Data] | Fluconazole | [Insert Data] |

Cytotoxicity Data

Cell viability is calculated relative to the untreated control cells. The half-maximal inhibitory concentration (IC₅₀) is determined from the dose-response curve.

• % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Cells) x 100

Table 2: Example Cytotoxicity Data

Compound Conc. (µM)	% Cell Viability (Mean ± SD)
0 (Control)	100 ± 5.2
1	[Insert Data]
10	[Insert Data]
50	[Insert Data]
100	[Insert Data]

| Calculated IC₅₀ (µM) | [Insert Data] |

References

• Hardy Diagnostics. (2024, February 5). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Retrieved from [Link]

• Espinel-Ingroff, A., et al. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 43(10), 5243-5246.

• Wikipedia. (2024). Disk diffusion test. Retrieved from [Link]

• Delgado-Povedano, M., & Priego-Capote, F. (2022). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Applied Sciences, 12(7), 3247.
• Tendencia, E. A. (2004). Disk diffusion method. In Laboratory manual of standardized methods for antimicrobial sensitivity tests for bacteria isolated from aquatic animals and environment. SEAFDEC/AQD.
• Ríos-García, M., et al. (2022).

• American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Waclawiková, H., et al. (2022). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Frontiers in Cellular and Infection Microbiology, 12, 980436.
• Khan, M. S., et al. (2024).
• Maciag, A. E., et al. (2020). Nitroaromatic Antibiotics as Nitrogen Oxide Sources. Molecules, 25(24), 5898.

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• MDPI. (2021). Nitroaromatic Antibiotics. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Retrieved from [Link]

• PubMed. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (2017). M38: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi. Retrieved from [Link]

• Singh, S. B., et al. (2001). Screening for Novel Antimicrobials from Encoded Combinatorial Libraries by Using a Two-Dimensional Agar Format. Antimicrobial Agents and Chemotherapy, 45(3), 835-842.

• ResearchGate. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Retrieved from [Link]

• Semantic Scholar. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2019). Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases. Retrieved from [Link]

• Al-Hourani, B. J., et al. (2024).

• ResearchGate. (2014). Review on synthesis of nitropyrazoles. Retrieved from [Link]

• RSC Publishing. (2022). Synthesis, biological evaluation and computational studies of pyrazole derivatives as Mycobacterium tuberculosis CYP121A1 inhibitors. Retrieved from [Link]

• CSIR-NIScPR. (2025). Synthesis, characterization and antimicrobial activity of pyrazole derivatives. Retrieved from [Link]

• Academic Strive. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Retrieved from [Link]

• Al-Omair, M. A., et al. (2019). Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. Journal of Heterocyclic Chemistry, 56(2), 643-652.

• Biointerface Research in Applied Chemistry. (2021). Synthesis and Evaluation of Antimicrobial Activities of New Functional Derivatives of 3-[5-(4-Nitrophenyl)-2- Furyl]-4-Pyrazole-Carbaldehydes. Retrieved from [Link]

• ResearchGate. (2016). Synthesis and antibacterial evaluations of (3, 5-dimethyl-1H-pyrazol-4-yl)-phenyldiazenes. Retrieved from [Link]

• MDPI. (2015). Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. Retrieved from [Link]

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Advanced LC-MS/MS Sample Preparation and Bioanalytical Quantification of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

Document Type: Application Note & Standard Operating Procedure (SOP) Target Audience: Bioanalytical Scientists, DMPK Researchers, and Drug Development Professionals

Introduction & Physicochemical Profiling

The compound 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole (Molecular Formula: C₁₃H₁₅N₃O₂, Exact Mass: ~245.12 Da) represents a complex analytical challenge typical of modern pharmacophores and agrochemicals. It features a basic pyrazole core, a highly lipophilic 4-methylbenzyl moiety, and a strongly electron-withdrawing nitro group.

To design a self-validating, robust LC-MS/MS method, we must first establish the causality between the molecule's structure and our analytical choices:

• Ionization Strategy: The basic pyrazole nitrogen readily accepts a proton, making Positive Electrospray Ionization (ESI+) the optimal choice, yielding a strong [M+H]⁺ precursor ion at m/z 246.1.

• Fragmentation Causality: Under Collision-Induced Dissociation (CID), the molecule undergoes predictable heterolytic cleavage. The 4-methylbenzyl group breaks off to form a highly stable, resonance-stabilized tropylium-like cation at m/z 105.1. This provides a high-abundance product ion perfect for Multiple Reaction Monitoring (MRM) quantification.

• Sample Preparation Logic: Nitroaromatic heterocycles are notoriously susceptible to matrix-induced ion suppression in ESI [1]. While simple Protein Precipitation (PPT) is fast, it leaves residual phospholipids that co-elute with lipophilic analytes. Therefore, a Solid-Phase Extraction (SPE) approach using a Hydrophilic-Lipophilic Balance (HLB) sorbent is mandated to ensure maximum matrix cleanup and assay trustworthiness.

Experimental Methodologies

Reagents and Materials

• Analyte: 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole (Reference Standard, >99% purity).

• Internal Standard (IS): A stable isotope-labeled (SIL) analog (e.g., ¹³C₆-labeled or deuterated variant) is highly recommended to correct for extraction variability and matrix effects, aligning with .

• Biological Matrix: Human Plasma (K₂EDTA anticoagulant).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, and Formic Acid (FA).

• SPE Cartridges: Polymeric HLB cartridges (30 mg/1 mL).

Step-by-Step Solid-Phase Extraction (SPE) Protocol

To ensure a self-validating system, this protocol utilizes a pre-treatment step with phosphoric acid. Causality: The lipophilic nature of the target compound causes high plasma protein binding (primarily to human serum albumin). The addition of 2% H₃PO₄ denatures these proteins, disrupting the binding equilibrium and freeing the analyte for quantitative retention on the SPE sorbent.

• Sample Pre-treatment: Aliquot 200 µL of human plasma into a microcentrifuge tube. Add 20 µL of the IS working solution (100 ng/mL) and 200 µL of 2% H₃PO₄ in water. Vortex for 30 seconds.

• Conditioning: Pass 1.0 mL of LC-MS grade MeOH through the HLB cartridge, followed by 1.0 mL of LC-MS grade Water. Do not let the sorbent bed dry.

• Loading: Apply the entire pre-treated sample (420 µL) to the cartridge at a flow rate of ~1 drop/second.

• Washing: Wash the cartridge with 1.0 mL of 5% MeOH in Water. Causality: This step removes endogenous salts, polar peptides, and hydrophilic matrix components while leaving the highly lipophilic pyrazole retained on the sorbent.

• Elution: Elute the target analyte and IS using 1.0 mL of 100% ACN into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure Nitrogen gas at 40°C. Reconstitute the residue in 100 µL of Initial Mobile Phase (90% Water / 10% ACN with 0.1% FA). Vortex and transfer to an autosampler vial.

Solid-Phase Extraction (SPE) workflow for lipophilic pyrazole derivatives in plasma.

LC-MS/MS Analytical Conditions

Liquid Chromatography Parameters

Due to the hydrophobic 4-methylbenzyl and 3,5-dimethyl groups, the compound exhibits strong retention on reversed-phase stationary phases [2]. A sub-2-micron C18 column is utilized to achieve sharp peak shapes and rapid elution.

• Analytical Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)

• Column Temperature: 40°C

• Mobile Phase A: Water containing 0.1% Formic Acid

• Mobile Phase B: Acetonitrile containing 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

Table 1: UPLC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve Profile
0.00	90	10	Initial
0.50	90	10	Linear (Isocratic hold)
2.50	10	90	Linear (Ramp)
3.50	10	90	Linear (Wash)
3.60	90	10	Linear (Re-equilibration)
5.00	90	10	End

Mass Spectrometry Parameters

Detection is performed on a Triple Quadrupole Mass Spectrometer equipped with an ESI source operating in positive mode. The addition of 0.1% Formic Acid in the mobile phase ensures complete protonation of the basic pyrazole nitrogen, preventing peak splitting and maximizing the [M+H]⁺ signal [3].

Table 2: Optimized MRM Transitions and Source Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)	Purpose
Target Pyrazole	246.1	105.1	50	25	Quantifier (Tropylium)
Target Pyrazole	246.1	200.1	50	15	Qualifier (-NO₂ loss)
SIL-IS	252.1	111.1	50	25	Internal Standard

Note: Source temperature set to 500°C; Capillary voltage at 3.0 kV; Desolvation gas flow at 1000 L/hr.

ESI+ ionization and CID fragmentation pathway for the target pyrazole.

Method Validation Standards (FDA ICH M10 Compliance)

To establish the trustworthiness of this bioanalytical assay, the method must be validated against stringent regulatory criteria. The use of matrix-matched calibration curves is mandatory to account for any residual ion suppression caused by the biological matrix [4].

Table 3: Key Validation Acceptance Criteria

Validation Parameter	FDA ICH M10 Acceptance Criteria	Experimental Rationale
Accuracy (Non-LLOQ)	± 15% of nominal concentration	Ensures exact quantification of the pyrazole in PK studies.
Accuracy (LLOQ)	± 20% of nominal concentration	Validates the lower limit of quantitation (expected ~1 ng/mL).
Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	Confirms the reproducibility of the SPE extraction steps.
Matrix Effect (ME)	IS-normalized ME CV ≤ 15%	Ensures the nitro group does not cause variable ion suppression across different plasma lots.
Extraction Recovery	Consistent across Low, Mid, High QCs	Validates that the 2% H₃PO₄ successfully disrupts protein binding.

References

• Food and Drug Administration (FDA). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. (2022). Available at:[Link]

• ResearchGate. Simultaneous determination of five pyrazole fungicides in cereals, vegetables and fruits using liquid chromatography/tandem mass spectrometry. (2026). Available at:[Link]

• Taylor & Francis Online. Matrix Matching in Quantitative Bioanalysis by LC–MS/MS: a Dream or a Reality? (2019). Available at:[Link]

Technical Notes & Optimization

reducing unwanted byproducts in 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole reactions

Welcome to the technical support center for the synthesis of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole. This guide is designed for researchers, scientists, and professionals in drug development who are working with this specific nitropyrazole derivative. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of this synthesis and minimize the formation of unwanted byproducts.

The synthesis of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole is a critical process for the development of various pharmacologically active compounds. However, like many organic syntheses, it is not without its challenges. The formation of byproducts can significantly impact yield, purity, and the overall efficiency of the process. This guide provides practical, field-tested insights to help you optimize your reaction conditions and achieve your desired outcomes.

Core Principles of Pyrazole Nitration

The nitration of a pyrazole ring is an electrophilic substitution reaction. Due to the electron-donating nature of the nitrogen atoms, the pyrazole ring is generally activated towards electrophiles. The C-4 position is typically the most electron-rich and, therefore, the most susceptible to electrophilic attack.[1] However, the regioselectivity of the reaction can be influenced by several factors, including the nature of the substituents on the ring, the choice of nitrating agent, and the reaction conditions.[2]

In the case of 3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazole, the primary goal is to introduce a nitro group at the C-4 position. However, side reactions can lead to the formation of various byproducts, which we will address in detail below.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the common issues encountered during the synthesis of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole.

Issue 1: Formation of Regioisomers - Nitration on the Benzyl Ring

Question: I am observing a significant amount of a byproduct that appears to be a regioisomer with the nitro group on the 4-methylbenzyl substituent instead of the pyrazole ring. How can I prevent this?

Answer: This is a common issue arising from the competing electrophilic aromatic substitution on the electron-rich benzyl ring. The choice of nitrating agent and reaction conditions are critical in directing the nitration to the desired C-4 position of the pyrazole.

Causality:

• Harsh Nitrating Conditions: Strongly acidic conditions, such as a mixture of concentrated nitric acid and sulfuric acid (HNO₃/H₂SO₄), can protonate the pyrazole ring, deactivating it towards electrophilic attack. This can make the still-activated benzyl ring a more favorable site for nitration.[2]

• Temperature: Higher reaction temperatures can provide the necessary activation energy for the less favorable nitration of the benzyl ring to occur.

Troubleshooting Protocol:

• Employ Milder Nitrating Agents: Switch from a strong mixed acid system to a milder nitrating agent. Acetyl nitrate (prepared in situ from nitric acid and acetic anhydride) is an excellent alternative that often favors C-4 nitration of the pyrazole ring under less acidic conditions.[2]

• Strict Temperature Control: Maintain a low reaction temperature, typically between 0°C and 5°C, throughout the addition of the nitrating agent and the subsequent reaction period. This will help to minimize the energy available for the undesired side reaction.

• Solvent Choice: The choice of solvent can influence the reactivity of both the substrate and the nitrating agent. Acetic anhydride is commonly used with nitric acid to generate acetyl nitrate.

Experimental Protocol: Selective C-4 Nitration

Step	Procedure
1	Dissolve 3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazole in acetic anhydride and cool the solution to 0°C in an ice-salt bath.
2	Slowly add a pre-cooled mixture of fuming nitric acid and acetic anhydride dropwise to the pyrazole solution, ensuring the temperature does not exceed 5°C.
3	Stir the reaction mixture at 0-5°C for 2-4 hours after the addition is complete.
4	Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
5	Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium bicarbonate solution).
6	Extract the product with an appropriate organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Issue 2: Over-Nitration - Formation of Dinitro Products

Question: My product mixture contains a significant amount of a dinitro-substituted pyrazole. How can I avoid this over-nitration?

Answer: The formation of dinitro byproducts occurs when the reaction conditions are too harsh or the reaction time is excessively long, leading to a second nitration event on the already nitrated pyrazole ring or the benzyl substituent.

Causality:

• Excess Nitrating Agent: Using a large excess of the nitrating agent increases the probability of a second nitration occurring.

• Prolonged Reaction Time: Allowing the reaction to proceed for too long after the desired mono-nitration is complete can lead to the formation of over-nitrated products.

• Elevated Temperature: Higher temperatures increase the rate of all reactions, including the undesired second nitration.

Troubleshooting Protocol:

• Stoichiometric Control: Carefully control the stoichiometry of the nitrating agent. Use a slight excess (e.g., 1.1 to 1.2 equivalents) of the nitrating agent relative to the pyrazole substrate.

• Reaction Monitoring: Closely monitor the reaction progress using TLC or HPLC. Quench the reaction as soon as the starting material is consumed and the desired product is maximized.

• Temperature Management: As with preventing regioisomer formation, maintaining a low and consistent temperature is crucial.

Issue 3: N-Nitration and Rearrangement

Question: I have identified an N-nitro pyrazole intermediate in my reaction mixture. Is this a problem, and how can I control its formation?

Answer: The formation of an N-nitro pyrazole can occur, especially under less acidic conditions where the N1 nitrogen is a potent nucleophile.[2] While this can sometimes be an intermediate that rearranges to the desired C-4 nitro product under acidic conditions or upon heating, its presence can complicate the product mixture if the rearrangement is not complete or leads to other byproducts.[2][3]

Causality:

• Reaction Conditions: The formation of N-nitro pyrazoles is more likely under neutral or mildly acidic conditions.

• Incomplete Rearrangement: If the conditions are not suitable for the subsequent rearrangement, the N-nitro species may persist as a byproduct.

Troubleshooting Protocol:

• Acid-Catalyzed Rearrangement: If an N-nitro intermediate is detected, ensuring the presence of a strong acid (like sulfuric acid in a mixed acid nitration) can facilitate its rearrangement to the more stable C-4 nitro isomer.[3]

• Thermal Rearrangement: In some cases, gentle heating of the reaction mixture after the initial nitration can promote the rearrangement. However, this must be done cautiously to avoid decomposition or the formation of other byproducts.

Visualization of Key Processes

To better understand the reaction pathways and potential pitfalls, the following diagrams illustrate the desired reaction and the formation of common byproducts.

Caption: Desired synthetic route to the target molecule.

Caption: Competing reaction pathways leading to byproducts.

Summary of Optimized Reaction Parameters

For clarity, the following table summarizes the key experimental parameters and their impact on the reaction outcome.

Parameter	Recommended Condition	Rationale	Potential Issue if Deviated
Nitrating Agent	HNO₃ in Acetic Anhydride	Milder conditions favor selective C-4 nitration of the pyrazole ring.[2]	HNO₃/H₂SO₄: Increased risk of benzyl ring nitration and over-nitration.
Temperature	0-5 °C	Minimizes activation energy for side reactions.	Higher Temperatures: Promotes formation of regioisomers and dinitro byproducts.
Stoichiometry	1.1-1.2 eq. Nitrating Agent	Ensures complete reaction of starting material while minimizing over-nitration.	Large Excess: Leads to dinitration. Insufficient Amount: Incomplete conversion.
Reaction Time	2-4 hours (monitor by TLC/HPLC)	Prevents the formation of over-nitrated products after the desired reaction is complete.	Too Long: Increased dinitration. Too Short: Incomplete reaction.

Purification of the Final Product

Even with optimized reaction conditions, some level of byproduct formation may be unavoidable. Therefore, effective purification is essential to obtain the desired product with high purity.

Recommended Purification Protocol:

• Initial Work-up: After quenching the reaction, a standard aqueous work-up will remove most of the inorganic salts and acids.

• Crystallization: The crude product can often be purified by recrystallization from a suitable solvent system. A solvent screen (e.g., ethanol, isopropanol, ethyl acetate/hexanes) is recommended to find the optimal conditions for selective crystallization of the desired product.

• Column Chromatography: If recrystallization is insufficient to remove closely related impurities, silica gel column chromatography is a highly effective method. A gradient elution system, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), will typically provide good separation.

Conclusion

The synthesis of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole requires careful control of reaction parameters to minimize the formation of unwanted byproducts. By understanding the underlying chemical principles and implementing the troubleshooting strategies outlined in this guide, researchers can significantly improve the yield and purity of their desired product. This technical support center serves as a valuable resource for navigating the common challenges of this synthesis and achieving successful outcomes in your research and development endeavors.

References

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC. National Center for Biotechnology Information. Available at: [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers - ACS Publications. American Chemical Society Publications. Available at: [Link]

• Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles | The Journal of Organic Chemistry - ACS Publications. American Chemical Society Publications. Available at: [Link]

• Optimisation of the Synthesis of Guanidines from Amines via Nitroguanidines Using 3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboxamidine - Organic Chemistry Portal. Organic Chemistry Portal. Available at: [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers - PubMed. National Center for Biotechnology Information. Available at: [Link]

• 3,5-dimethylpyrazole - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• DE102009060150A1 - Process for the purification of pyrazoles - Google Patents. Google Patents.

• (PDF) Nitropyrazoles (review) - ResearchGate. ResearchGate. Available at: [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers - ResearchGate. ResearchGate. Available at: [Link]

• 3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazole - PMC - NIH. National Center for Biotechnology Information. Available at: [Link]

• Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a - ResearchGate. ResearchGate. Available at: [Link]

• WO2015097658A1 - Process for the regioselective synthesis of pyrazoles - Google Patents. Google Patents.

• 1H-Pyrazole, 4-nitro- - the NIST WebBook. National Institute of Standards and Technology. Available at: [Link]

• 1H-Pyrazole, 4-nitro- - the NIST WebBook. National Institute of Standards and Technology. Available at: [Link]

• Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives - JOCPR. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Direct nitration of five membered heterocycles - Semantic Scholar. Semantic Scholar. Available at: [Link]

• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES - TSI Journals. Trade Science Inc. Available at: [Link]

• (PDF) Direct nitration of five membered heterocycles - ResearchGate. ResearchGate. Available at: [Link]

• Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review - MDPI. MDPI. Available at: [Link]

• 3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazole - ResearchGate. ResearchGate. Available at: [Link]

• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC. National Center for Biotechnology Information. Available at: [Link]

• Convenient one-pot synthesis and biological evaluation of novel 3,5-dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives as ne - ChemRxiv. ChemRxiv. Available at: [Link]

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Technical Support Center: Optimizing Reaction Temperature for 4-Nitro-1H-Pyrazole Benzylation

Welcome to the Application Support Center. This portal is designed for researchers, medicinal chemists, and drug development professionals seeking authoritative, mechanistic guidance on the N-alkylation of pyrazoles.

Below, we deconstruct the thermodynamic and kinetic principles governing the benzylation of 4-nitro-1H-pyrazole, providing a self-validating protocol, quantitative performance data, and an advanced troubleshooting FAQ.

Mechanistic Overview: The Role of Temperature

The synthesis of 1-benzyl-4-nitro-1H-pyrazole via the N-alkylation of 4-nitro-1H-pyrazole is a fundamental SN2 transformation. When optimizing this reaction, temperature control is dictated by the delicate balance between the nucleophilicity of the pyrazolate anion and the thermal stability of the electrophile (benzyl bromide).

The strongly electron-withdrawing nitro group at the C4 position significantly increases the acidity of the pyrazole N-H proton (pKa ~ 9.6) compared to an unsubstituted pyrazole (pKa ~ 14.4). Consequently, mild bases like potassium carbonate (K2CO3) are entirely sufficient to generate the reactive pyrazolate anion. Because benzyl bromide is a highly reactive electrophile, room temperature (25 °C) is the globally recognized optimal condition for this specific coupling[1]. Elevating the temperature beyond 50 °C does not improve regioselectivity (as the starting material is symmetric) but instead thermodynamically favors the hydrolysis of benzyl bromide if trace water is present in the solvent.

Reaction Optimization Workflow

Workflow for optimizing the benzylation temperature of 4-nitro-1H-pyrazole.

Quantitative Data: Temperature vs. Reaction Kinetics

The following table summarizes the empirical outcomes of temperature variations on the benzylation of 4-nitro-1H-pyrazole using standard conditions (1.0 equiv pyrazole, 1.0 equiv alkylating agent, 1.2 equiv K2CO3, DMF).

Temperature (°C)	Alkylating Agent	Time (h)	Conversion (%)	Isolated Yield (%)	Mechanistic Outcome / Impurity Profile
0	Benzyl Bromide	24	45	< 40	Insufficient thermal energy for rapid SN2; clean but incomplete.
25 (rt)	Benzyl Bromide	12–18	> 99	95–97	Optimal kinetics; highly clean conversion[1],[2].
50	Benzyl Bromide	4	> 99	85–90	Faster conversion; trace benzyl alcohol emerges via moisture hydrolysis.
80	Benzyl Bromide	2	80	< 75	Significant degradation of BnBr; complex baseline observed on TLC.
60	Benzyl Chloride	16	> 95	88	Elevated temp required due to the poorer leaving group capability of Cl⁻.

Self-Validating Experimental Protocol

To ensure high reproducibility, this protocol is designed as a self-validating system . Each phase includes a physical or analytical checkpoint to confirm causality and success before proceeding to the next step.

Step 1: Reagent Preparation & Deprotonation

• Action: To a flame-dried flask, add 4-nitro-1H-pyrazole (1.0 equiv) and dissolve in anhydrous DMF (6 mL/mmol). Add anhydrous K2CO3 (1.2 equiv). Stir the suspension at room temperature (25 °C) for 15 minutes.

• Causality: Stirring prior to the addition of the electrophile allows the base to deprotonate the pyrazole, generating the active pyrazolate nucleophile.

• Validation Checkpoint 1: The mixture should form a fine, easily stirrable slurry. A TLC of the mixture (UV active) will show the starting material spot.

Step 2: Alkylation at Optimal Temperature

• Action: Add benzyl bromide (1.0 equiv) dropwise via syringe. Maintain the reaction at exactly 25 °C (room temperature) and stir overnight (12–18 hours)[3].

• Causality: The dropwise addition prevents localized exothermic spikes that could lead to polyalkylation or reagent degradation.

Step 3: Reaction Monitoring

• Action: Pull a 10 µL aliquot, dilute in 1 mL EtOAc, and wash with water. Spot the organic layer on a silica TLC plate (Eluent: 3:1 Heptane/EtOAc).

• Validation Checkpoint 2: The starting material (4-nitro-1H-pyrazole) should be completely consumed. A single, distinct, highly UV-active product spot (1-benzyl-4-nitro-1H-pyrazole) should be visible at a higher Rf value than the starting material.

Step 4: Quench & Extraction

• Action: Dilute the reaction mixture with EtOAc (15 mL/mmol). Wash the organic layer twice with a 1:1 mixture of distilled H2O and saturated aqueous NaCl (brine).

• Causality: DMF is highly polar and miscible with water. The 1:1 H2O:brine wash forces the DMF into the aqueous phase while preventing the formation of an emulsion.

• Validation Checkpoint 3: The organic phase should separate cleanly within 30 seconds and exhibit no residual amine/DMF odor.

Step 5: Isolation

• Action: Dry the organic extract over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash chromatography (EtOAc/Heptane gradient) to yield the product as a solid[1].

Troubleshooting & FAQs

Q: I am observing incomplete conversion at room temperature (25 °C) after 18 hours. Should I increase the temperature to 60 °C? A: No. Before increasing the temperature, investigate reagent integrity. The most common cause of stalled SN2 benzylation at room temperature is water contamination. K2CO3 is highly hygroscopic, and DMF absorbs atmospheric moisture rapidly. Water hydrolyzes benzyl bromide into benzyl alcohol, consuming your electrophile. Self-Validation: Run an LC-MS; if you detect a mass corresponding to benzyl alcohol, your reagents are wet. Switch to strictly anhydrous DMF and oven-dried K2CO3 rather than applying heat.

Q: Does the reaction temperature affect the regioselectivity of the alkylation? I want to avoid a mixture of isomers. A: Regioselectivity is not a factor here. Unlike 3-substituted or 5-substituted pyrazoles (which yield mixtures of N1 and N2 alkylated isomers requiring careful thermodynamic control), 4-nitro-1H-pyrazole possesses a plane of symmetry. Deprotonation yields a symmetric pyrazolate anion. Benzylation at either nitrogen produces the exact same molecule: 1-benzyl-4-nitro-1H-pyrazole. Therefore, temperature optimization is strictly about reaction rate and yield, not isomer ratios.

Q: What if my supply chain requires me to use benzyl chloride instead of benzyl bromide? A: Benzyl chloride is significantly less electrophilic due to the stronger C-Cl bond. At 25 °C, the reaction will be sluggish. You have two mechanistically sound options:

• Thermodynamic approach: Increase the reaction temperature to 60 °C to provide the necessary activation energy.

• Kinetic approach (Preferred): Maintain a milder temperature (40 °C) but add a catalytic amount of Sodium Iodide (NaI, 0.1 equiv). This initiates an in situ Finkelstein reaction, temporarily converting benzyl chloride into the highly reactive benzyl iodide, which readily reacts with the pyrazolate.

Q: Can I use Sodium Hydride (NaH) to speed up the reaction at 0 °C? A: Yes, but it introduces unnecessary operational hazards. NaH will irreversibly and quantitatively deprotonate the pyrazole, evolving hydrogen gas. While this allows the benzylation to proceed rapidly even at 0 °C, 4-nitro-1H-pyrazole is acidic enough that mild carbonate bases at room temperature achieve the same >95% yield without the safety risks associated with pyrophoric NaH and H2 evolution.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ceapins are a new class of unfolded protein response inhibitors, selectively targeting the ATF6α branch - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazolyl Thioureas and Carbothioamides with an NNSN Motif against MSSA and MRSA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization Troubleshooting for 3,5-Dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

Overview: The isolation of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole presents a significant thermodynamic challenge. The structural dichotomy between the highly lipophilic, flexible 4-methylbenzyl moiety and the rigid, polar 3,5-dimethyl-4-nitropyrazole core creates an amphiphilic-like character. This polarity mismatch heavily predisposes the system to Liquid-Liquid Phase Separation (LLPS, commonly known as "oiling out") and conformational polymorphism during crystallization. This support guide provides mechanistic troubleshooting and validated protocols to enforce crystalline phase separation.

Diagnostic Workflow for Phase Separation

Fig 1: Diagnostic workflow for resolving phase separation and polymorphism in crystallization.

Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why does my compound consistently "oil out" instead of forming a crystalline suspension? Root Cause: Oiling out, or 1, occurs when the integration of solute molecules into the crystal lattice is kinetically hindered, causing the system to cross the spinodal curve and separate into a solute-rich liquid phase and a solute-lean continuous phase[1]. For 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole, the bulky 4-methylbenzyl group requires significant conformational adjustment to pack efficiently. If the supersaturation generation rate (via rapid cooling or fast antisolvent addition) outpaces the nucleation kinetics, the compound minimizes its free energy by forming an emulsion rather than a rigid crystal lattice. Furthermore,2, pushing the system into the miscibility gap[2].

Q2: How do I select a solvent/antisolvent system that prevents LLPS? Root Cause & Solution: The choice of antisolvent must be guided by thermodynamic affinity, which can be quantified using 3. The HSP framework deconstructs cohesive energy into dispersion ( δd​ ), polar ( δp​ ), and hydrogen-bonding ( δh​ ) components[3]. To avoid LLPS, the antisolvent must have a higher affinity for the primary solvent than for the solute. If the antisolvent rapidly strips the primary solvent away from the pyrazole core without providing a stable transition state for the lipophilic benzyl group, the solute crashes out as an oil. Actionable Advice: Avoid extreme polarity shifts (e.g., DMF/Water). Instead, use a gradual HSP gradient. A system like Ethyl Acetate (solvent) and Heptane (antisolvent) provides a smoother transition, keeping the system in the metastable zone long enough for primary nucleation to occur.

Q3: I successfully induced crystallization, but X-Ray Diffraction (XRD) shows a mixture of polymorphs. How do I isolate a single form? Root Cause: Nitro-substituted pyrazoles are highly prone to 4[4]. The nitro group at the 4-position can rotate relative to the pyrazole plane, and the flexible N-benzyl bond allows for multiple packing arrangements. When crystallization is forced rapidly,5 because they have similar activation energies for nucleation[5]. Actionable Advice: Implement temperature cycling (Ostwald ripening). By oscillating the temperature just below the solubility limit, the more soluble, kinetically favored metastable polymorphs will dissolve during the heating phase, while the thermodynamically stable polymorph will grow during the cooling phase.

Quantitative Data: Solvent Screening for LLPS Mitigation

To bypass the empirical guesswork of solvent selection, the following table summarizes the phase behavior of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole across varying HSP distances ( Ra​ ).

Primary Solvent	Antisolvent	HSP Distance ( Ra​ )	Cooling Rate	Observed Phase Outcome
Dimethylformamide (DMF)	Water	High (>15 MPa 0.5 )	Fast (1.0 °C/min)	Stable LLPS (Oiling Out)
Dimethylformamide (DMF)	Water	High (>15 MPa 0.5 )	Slow (0.1 °C/min)	Transient LLPS → Gummy Solid
Ethanol	Water	Moderate (~10 MPa 0.5 )	Slow (0.1 °C/min)	Mixture of Oil and Fine Needles
Ethyl Acetate	Heptane	Low (<5 MPa 0.5 )	Fast (1.0 °C/min)	Amorphous Precipitation
Ethyl Acetate	Heptane	Low (<5 MPa 0.5 )	Slow (0.1 °C/min) + Seeds	High-Purity Crystalline Blocks

Note: Ra​ represents the distance in the 3D Hansen space between the solvent mixture and the antisolvent. Smaller distances promote homogeneous supersaturation and prevent localized spinodal decomposition.

Validated Experimental Protocols

Protocol A: Anti-Solvent Crystallization with Seeding (LLPS Bypass)

Objective: To prevent spinodal decomposition by providing a low-energy surface for immediate crystal growth.

• Dissolution: Dissolve 10.0 g of crude 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole in 40 mL of Ethyl Acetate at 55 °C in a jacketed crystallizer equipped with an overhead stirrer (300 rpm).

• Clarification: Polish filter the solution through a 0.45 μ m PTFE membrane into a pre-heated reactor at 55 °C to remove foreign particulates that could induce uncontrolled nucleation.

• Antisolvent Titration (Phase 1): Slowly dose 15 mL of Heptane using a syringe pump at a rate of 0.5 mL/min. The solution should remain clear.

• Seeding: Cool the reactor to 45 °C (creating a supersaturated state within the metastable zone). Introduce 0.1 g (1 wt%) of pure, milled seed crystals of the desired polymorph. Hold the temperature for 60 minutes to allow the seed bed to mature. Crucial Step: The supersaturation level in the continuous phase must be consumed by the seeds before it reaches the oiling-out boundary (OOL).

• Antisolvent Titration (Phase 2): Resume Heptane addition (45 mL) at a slower rate of 0.2 mL/min to drive the yield while maintaining growth on the existing crystal faces.

• Cooling & Isolation: Cool the suspension to 5 °C at a linear rate of 0.1 °C/min. Filter the resulting slurry, wash with cold Heptane, and dry under vacuum at 40 °C.

Protocol B: Temperature Cycling for Polymorph Resolution (Ostwald Ripening)

Objective: To convert a kinetically trapped polymorphic mixture into the single, thermodynamically stable form.

• Slurry Preparation: Suspend the polymorphic mixture of the pyrazole derivative in a 1:2 (v/v) mixture of Ethanol and Heptane (a system where the compound has moderate, temperature-dependent solubility).

• Heating Cycle: Ramp the reactor temperature to 60 °C at 0.5 °C/min. Hold for 30 minutes. (This dissolves the smaller, metastable crystals due to their higher chemical potential).

• Cooling Cycle: Cool the reactor to 20 °C at 0.2 °C/min. Hold for 60 minutes. (This forces the dissolved solute to deposit onto the surfaces of the thermodynamically stable crystals).

• Iteration: Repeat the heating and cooling cycles 4 to 5 times. Monitor the polymorphic transformation using in-line Raman spectroscopy or by pulling aliquots for offline XRPD analysis.

• Final Isolation: After the final cooling cycle, hold at 10 °C for 2 hours, filter, and dry.

References

• Liquid-Liquid Phase Separation in Crystallization. Mettler Toledo.[Link]

• Oiling Out in Crystallization. Mettler Toledo.[Link]

• Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization. ACS Publications.[Link]

• Solvent–antisolvent interactions in metal halide perovskites. Chemical Communications (RSC Publishing).[Link]

• From Disappearing Polymorphs to Local Anisotropy of Mechanical Properties: Decoding Impact Sensitivity of 3,4-Dinitro-1H-Pyrazole-1,5-Diamine. ACS Publications.[Link]

• Concomitant polymorphism in oxime-bridged pyrazole–tetrazole energetic materials. RSC Publishing.[Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole for Advanced Drug Discovery

This guide provides a comprehensive comparison of two primary synthetic routes to 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole, a heterocyclic compound of interest for researchers and professionals in drug development. The pyrazole scaffold is a well-established pharmacophore found in numerous therapeutic agents, and the specific substitution pattern of the target molecule makes it a valuable candidate for further investigation.[1][2] This document offers an in-depth analysis of each synthetic pathway, including detailed experimental protocols, mechanistic insights, and a comparative evaluation to aid in the selection of the most suitable method for specific research and development needs.

Introduction to the Target Molecule

3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole features a pyrazole core, a five-membered aromatic heterocycle with two adjacent nitrogen atoms. The substituents—two methyl groups at positions 3 and 5, a nitro group at position 4, and a 4-methylbenzyl group at the N1 position—are expected to modulate its physicochemical and pharmacological properties. The nitro group, a strong electron-withdrawing group, can significantly influence the electronic character of the pyrazole ring and may serve as a handle for further functionalization. The lipophilic 4-methylbenzyl group can impact the molecule's solubility and ability to interact with biological targets.

This guide will explore two logical and experimentally viable synthetic strategies:

• Route 1: A Two-Step Approach commencing with the nitration of 3,5-dimethylpyrazole followed by N-alkylation with 4-methylbenzyl halide.

• Route 2: A Two-Step Alternative involving the initial synthesis of 3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazole followed by regioselective nitration.

Each route will be dissected to provide a clear understanding of the underlying chemical principles and practical considerations.

Route 1: Nitration Followed by N-Alkylation

This synthetic approach prioritizes the introduction of the nitro group onto the pyrazole core before the attachment of the benzyl moiety. This strategy can be advantageous as the electron-withdrawing nitro group can influence the reactivity of the pyrazole ring in subsequent steps.

Caption: Synthetic pathway for Route 1.

Step 1: Nitration of 3,5-Dimethylpyrazole

The initial step involves the electrophilic nitration of commercially available 3,5-dimethylpyrazole. The C4 position of the pyrazole ring is the most electron-rich and, therefore, the most susceptible to electrophilic attack.[3]

Experimental Protocol:

• In a round-bottom flask, dissolve 3,5-dimethylpyrazole (1.0 eq) in trifluoroacetic anhydride.

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add concentrated nitric acid (1.1 eq) dropwise while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours until the reaction is complete (monitored by TLC).

• Carefully pour the reaction mixture onto crushed ice.

• Collect the precipitated solid by filtration, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum.

• The crude product, 3,5-dimethyl-4-nitro-1H-pyrazole, can be purified by recrystallization from a suitable solvent like ethanol. A reported yield for this reaction is 76%.[4][5]

Mechanistic Insight: The reaction proceeds via the formation of a nitronium ion (NO₂⁺) from the reaction of nitric acid and trifluoroacetic anhydride. The electron-rich pyrazole ring then attacks the nitronium ion, leading to the formation of a sigma complex, which subsequently loses a proton to restore aromaticity and yield the 4-nitro-substituted product.

Step 2: N-Alkylation of 3,5-Dimethyl-4-nitro-1H-pyrazole

The second step is the N-alkylation of the synthesized 3,5-dimethyl-4-nitro-1H-pyrazole with 4-methylbenzyl chloride (or bromide). Since 3,5-dimethyl-4-nitro-1H-pyrazole is a symmetric molecule, the two nitrogen atoms are chemically equivalent, leading to a single N-alkylated product.

Experimental Protocol:

• To a solution of 3,5-dimethyl-4-nitro-1H-pyrazole (1.0 eq) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (1.5 eq) or sodium hydride (1.1 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add 4-methylbenzyl chloride (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and monitor the progress by TLC.

• After completion, cool the mixture to room temperature and pour it into ice-cold water.

• Extract the product with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole. While a specific yield for this reaction is not available, similar N-alkylations of nitropyrazoles proceed in good yields.[6][7]

Causality Behind Experimental Choices: The use of a polar aprotic solvent like DMF facilitates the dissolution of the pyrazole salt and promotes the SN2 reaction. The choice of base is crucial; a moderately strong base like K₂CO₃ is often sufficient and easy to handle, while a stronger base like NaH can be used to ensure complete deprotonation of the pyrazole.

Route 2: N-Alkylation Followed by Nitration

This alternative strategy involves the initial construction of the N-substituted pyrazole, followed by the introduction of the nitro group in the final step. This approach may be preferable if the starting 4-methylbenzylhydrazine is readily available or if the nitration of the N-benzylated pyrazole proves to be more efficient or selective.

Caption: Synthetic pathway for Route 2.

Step 1: Synthesis of 3,5-Dimethyl-1-(4-methylbenzyl)-1H-pyrazole

This step employs the classical Knorr pyrazole synthesis, which involves the condensation of a β-dicarbonyl compound (acetylacetone) with a hydrazine derivative (4-methylbenzylhydrazine).

Experimental Protocol:

• Synthesize 4-methylbenzylhydrazine from 4-methylaniline via diazotization followed by reduction. A general procedure involves dissolving 4-methylaniline in hydrochloric acid, adding sodium nitrite solution to form the diazonium salt, and then reducing the diazonium salt with a suitable reducing agent like sodium sulfite.[8]

• In a round-bottom flask, dissolve 4-methylbenzylhydrazine (1.0 eq) and acetylacetone (1.0 eq) in a solvent such as ethanol or glacial acetic acid.

• Reflux the reaction mixture for several hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The crude product can be purified by distillation under reduced pressure or by column chromatography to yield 3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazole.

Mechanistic Insight: The reaction proceeds through the initial formation of a hydrazone by the reaction of one of the carbonyl groups of acetylacetone with the hydrazine. This is followed by an intramolecular cyclization and subsequent dehydration to form the aromatic pyrazole ring.

Step 2: Nitration of 3,5-Dimethyl-1-(4-methylbenzyl)-1H-pyrazole

The final step is the nitration of the N-substituted pyrazole. Literature suggests that the nitration of N-substituted pyrazoles generally occurs at the 4-position of the pyrazole ring.[9][10]

Experimental Protocol:

• In a round-bottom flask, dissolve 3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazole (1.0 eq) in concentrated sulfuric acid at 0-5 °C.

• Prepare a nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid at 0-10 °C.

• Add the nitrating mixture dropwise to the solution of the pyrazole while maintaining the temperature below 10 °C.

• After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Collect the precipitated product by filtration, wash with cold water until neutral, and dry.

• The crude product can be purified by recrystallization from a suitable solvent to give 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole.

Discussion on Regioselectivity: The electron-donating nature of the alkyl groups at positions 3 and 5, along with the N-benzyl group, activates the pyrazole ring towards electrophilic substitution. The C4 position remains the most nucleophilic site, thus directing the incoming nitro group to this position. While nitration on the benzyl ring is a potential side reaction, the pyrazole ring is generally more activated towards electrophilic attack under these conditions.

Comparative Analysis of Synthesis Routes

Feature	Route 1: Nitration then Alkylation	Route 2: Alkylation then Nitration
Number of Steps	2	2 (3 if starting from 4-methylaniline)
Starting Materials	3,5-Dimethylpyrazole, 4-Methylbenzyl chloride	4-Methylbenzylhydrazine, Acetylacetone
Key Reactions	Electrophilic Nitration, N-Alkylation	Knorr Pyrazole Synthesis, Electrophilic Nitration
Reported Yields	Step 1: 76%. Step 2: Good (estimated)	Step 1: Good (estimated). Step 2: Good (estimated)
Regioselectivity	Step 2: Not a concern due to symmetry.	Step 2: Highly selective for the 4-position.
Advantages	- Utilizes readily available 3,5-dimethylpyrazole.- Straightforward nitration of the parent pyrazole.- No regioselectivity issues in the alkylation step.	- Potentially higher overall yield if the Knorr synthesis and subsequent nitration are very efficient.- Avoids handling of potentially mutagenic nitro-pyrazoles until the final step.
Disadvantages	- The intermediate, 3,5-dimethyl-4-nitro-1H-pyrazole, is an energetic material and should be handled with care.	- Requires the synthesis of 4-methylbenzylhydrazine, which adds an extra step if not commercially available.- Potential for side reactions during nitration (on the benzyl ring), although less likely.

Conclusion and Recommendation

Both synthetic routes presented are viable for the preparation of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole.

Route 1 is recommended as the more straightforward and reliable approach , primarily because it starts from the readily available and inexpensive 3,5-dimethylpyrazole. The nitration of this starting material is a well-established reaction with a good reported yield. The subsequent N-alkylation is a standard procedure, and the symmetry of the intermediate simplifies the reaction, avoiding any regioselectivity concerns.

Route 2 offers a valid alternative , especially if 4-methylbenzylhydrazine is readily accessible or if there are concerns about handling the nitro-pyrazole intermediate. However, the additional step of preparing the hydrazine and the potential, albeit minor, for side reactions during the final nitration step make it a slightly less direct approach.

Ultimately, the choice of the synthesis route will depend on the specific resources, expertise, and safety considerations of the research laboratory. The detailed protocols and comparative analysis provided in this guide are intended to empower researchers to make an informed decision and to facilitate the successful synthesis of this promising pyrazole derivative for their drug discovery endeavors.

References

• ResearchGate. First N‐Functionalization of 4‐Nitroso‐1H‐Pyrazoles Using Monofunctional and Bifunctional Alkylating Agents. [Link]

• National Center for Biotechnology Information. From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. [Link]

• Organic Chemistry Portal. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. [Link]

• ACS Publications. Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles | The Journal of Organic Chemistry. [Link]

• ACS Publications. From N–H Nitration to Controllable Aromatic Mononitration and Dinitration The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent | JACS Au. [Link]

• CyberLeninka. SYNTHESIS OF 1-VINYL-3(5)-METHYL-4-NITROPYRAZOLE AND STUDY OF THE EFFECT OF METHYL SUBSTITUTES IN THE PYRAZOLE RING DURING RADICAL POLYMERIZATION. [Link]

• ACS Publications. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. [Link]

• MDPI. Synthesis of 4-Methoxybenzoylhydrazones and Evaluation of Their Antiglycation Activity. [Link]

• Google Patents. Synthesis method of 4-methyl-2-hydrazinobenzothiazole.

• ResearchGate. N-Alkylation and N-amination of isomeric nitro derivatives of 3-methyl-4-(1H-pyrazol-3(5)-yl)furazan. [Link]

• National Center for Biotechnology Information. 3,5-Dimethyl-1-(4-nitrophenyl)-1H-pyrazole. [Link]

• Semantic Scholar. Manipulating nitration and stabilization to achieve high energy. [Link]

• PubMed. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. [Link]

• Semantic Scholar. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions.. [Link]

• ResearchGate. synthesis of 1-vinyl-3(5)-methyl-4-nitropyrazole and study of the effect of methyl substitutes in the pyrazole ring during radical polymerization. [Link]

• National Center for Biotechnology Information. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. [Link]

• ResearchGate. Direct nitration of five membered heterocycles. [Link]

• Semantic Scholar. Direct nitration of five membered heterocycles. [Link]

• Chemical Synthesis Database. 1-benzyl-3,5-dimethyl-1H-pyrazole. [Link]

• SpringerLink. Alkylation of 3,5-dimethyl-4-(nitrophenyldiazenyl)-1H-pyrazoles with Halogenoalkanes. [Link]

• ResearchGate. New Reaction Products of Acetylacetone with Semicarbazide Derivatives. [Link]

• National Center for Biotechnology Information. New Reaction Products of Acetylacetone with Semicarbazide Derivatives. [Link]

• ResearchGate. Can anybody help me to synthesize the 4,4 -Methylenebis(3,5-dimethylpyrazole) (H2mbdpz). [Link]

• PubMed. Synthesis of 1-methyl-1-(substituted benzyl)hydrazines. [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Researcher's Guide to the Safe Disposal of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

In the lifecycle of innovative research, the responsible disposal of chemical reagents is as critical as the synthesis itself. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole. As a substituted nitropyrazole, this compound warrants a cautious and informed approach to its end-of-life management, ensuring the safety of laboratory personnel and the protection of our environment.

Understanding the Hazard Profile: A Foundation of Safety

Nitro compounds are generally classified as hazardous waste and demand careful handling.[1] They should never be discarded down the drain or in standard refuse.[1][2] The presence of the nitro group can also impart energetic properties to a molecule, potentially making it sensitive to heat, shock, or friction.[1][3][4] Pyrazole derivatives, while diverse in their applications, are recognized as potential environmental contaminants in wastewater.[5]

Based on data from analogous compounds, the anticipated hazard classifications for 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole are summarized below.

Hazard Classification	Potential Effects	Citation
Acute Toxicity (Oral)	Harmful if swallowed.	[6][7][8][9]
Skin Irritation	May cause skin irritation.	[6][7][8][9][10]
Eye Irritation	May cause serious eye irritation or damage.	[6][7][8][9][10]
Specific Target Organ Toxicity	May cause respiratory irritation.	[6][8][10][11]
Hazardous to the Aquatic Environment	May be harmful to aquatic life with long-lasting effects.

The Core Disposal Protocol: A Step-by-Step Guide

The fundamental principle for the disposal of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole is that it must be treated as hazardous chemical waste. On-site chemical neutralization by laboratory personnel is not recommended without a validated and peer-reviewed protocol specific to this compound, due to the potential for uncontrolled reactions.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE. This includes, at a minimum:

• Flame-resistant lab coat.[1]

• Chemical safety goggles and a face shield.

• Heavy-duty chemical-resistant gloves.

Step 2: Waste Segregation and Collection

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Incompatible materials can lead to dangerous reactions.[1]

• Collect waste 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole in a dedicated, properly labeled, and sealed container.[1] The container should be made of a material compatible with the chemical.

Step 3: Labeling

The waste container must be clearly and accurately labeled. The label should include:

• The full chemical name: "3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole"

• The words "Hazardous Waste"

• The primary hazards (e.g., "Toxic," "Irritant")

• The date of accumulation

• The name of the principal investigator or research group

Step 4: Temporary Storage

• Store the sealed waste container in a designated, well-ventilated, and secure area away from heat, sparks, and open flames.[1]

• Ensure the storage location is away from incompatible materials such as strong bases, amines, and oxidizing or reducing agents.[1]

Step 5: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[1]

• Provide them with all necessary information about the waste, including its composition and quantity.

Spill Management: An Emergency Protocol

In the event of a spill, the following steps should be taken immediately:

• Alert Personnel: Immediately notify everyone in the vicinity.

• Isolate the Area: If safe to do so, restrict access to the spill area.

• Ventilation: Ensure the area is well-ventilated. All work with nitro compounds should ideally be conducted in a chemical fume hood.[1]

• Containment: For solid spills, carefully sweep up the material and place it in the designated hazardous waste container. For liquid spills, use a non-combustible absorbent material like sand or vermiculite to contain and collect the spill.[1]

• Decontamination: Clean the spill area thoroughly with soap and water.[1]

• Report: Report the spill to your EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole.

Caption: Disposal workflow for 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole.

Conclusion: A Commitment to Safety and Sustainability

The responsible management of chemical waste is a non-negotiable aspect of scientific integrity. By adhering to these established protocols for the disposal of 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole, researchers can ensure a safe laboratory environment and contribute to the broader goals of environmental stewardship. Always consult your institution's specific guidelines and your EHS department for any additional requirements.

References

• Technical Support Center: Safe Handling and Storage of Nitro Compounds - Benchchem.
• Waste Lab Chemical Disposal Guidance.
• Proper Disposal of 1,1,1-Trinitropropane: A Guide for Labor
• Pyrazole Removal
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Personal protective equipment for handling 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole

As a Senior Application Scientist, I have designed this comprehensive safety and operational guide for handling 3,5-dimethyl-1-(4-methylbenzyl)-4-nitro-1H-pyrazole . Standard Safety Data Sheets (SDS) often provide generic advice; this guide bridges the gap between regulatory compliance and real-world laboratory execution. By understanding the mechanistic toxicology of this specific molecule, researchers can implement a self-validating system of laboratory safety.

Mechanistic Toxicology & Hazard Assessment

To handle this compound safely, one must understand why it is hazardous. While empirical toxicity data for this exact highly-substituted derivative is niche, its hazard profile is dictated by its structural pharmacophores, which closely mirror analogs like 3,5-dimethyl-4-nitro-1H-pyrazole[1] and 4-nitro-1H-pyrazole[2].

• The Nitro-Pyrazole Core (Redox Reactivity): The 4-nitro group is highly electron-withdrawing. In biological systems, nitroaromatics can undergo enzymatic reduction by cellular nitroreductases, forming reactive nitroso and hydroxylamine intermediates. This redox cycling generates Reactive Oxygen Species (ROS), leading to oxidative stress and macromolecular damage. This mechanism is the primary driver behind the Acute Toxicity (Oral/Dermal/Inhalation) and severe Eye/Skin Irritation classifications typical of this chemical class[2].

• The 4-Methylbenzyl Modification (Penetration Enhancement): The addition of the 1-(4-methylbenzyl) moiety significantly increases the molecule's partition coefficient (LogP). This enhanced lipophilicity facilitates rapid penetration through the lipid bilayers of the stratum corneum. Consequently, dermal exposure to this specific derivative is substantially more hazardous than exposure to unsubstituted, highly polar nitro-pyrazoles.

Mechanistic toxicology pathway of nitro-pyrazoles leading to cellular oxidative stress.

Quantitative Hazard & Operational Parameters

To facilitate quick operational planning, all critical quantitative thresholds and GHS hazard codes derived from structural analogs are summarized below.

Parameter Category	Metric / Specification	Operational Rationale
Physicochemical	MW: ~245.28 g/mol	High mass + lipophilic benzyl group enhances dermal penetration.
Toxicity (GHS)	H302, H315, H318, H335	Acute oral tox, skin irritant, severe eye damage, respiratory irritant[1].
Engineering Control	Fume Hood: 80–100 FPM	Minimum capture velocity to prevent inhalation of aerosolized dust.
PPE Specification	Nitrile Gloves: ≥ 0.11 mm	Minimum barrier thickness for solid handling; double-glove for solutions.
Emergency Wash	Eye/Skin Wash: ≥ 15 mins	Extended flushing required to emulsify lipophilic residues[2].

Personal Protective Equipment (PPE) Matrix

Do not rely on generic PPE. The lipophilicity and reactive potential of this compound dictate a targeted defense strategy[3].

• Hand Protection: Double-gloving is mandatory.

  • Inner glove: Nitrile (min 0.11 mm) for dexterity.

  • Outer glove: Neoprene or heavy-duty Nitrile if handling the compound in organic solvents (e.g., DMF, DMSO). Causality: Organic solvents act as chemical penetration enhancers, carrying the lipophilic pyrazole directly through standard thin-mil nitrile.

• Eye/Face Protection: Tight-fitting chemical splash goggles are required. A full face shield must be added if handling quantities >5 grams or preparing high-molarity solutions, due to the severe risk of irreversible eye damage (Category 1)[1].

• Respiratory Protection: An N95 or P100 particulate respirator is required when weighing the dry powder outside of a closed system. Causality: The solid poses a Specific Target Organ Toxicity - Single Exposure (STOT SE 3) risk for respiratory tract irritation[2].

• Body Protection: Tyvek sleeves over a standard heavy cotton lab coat. Causality: Nitroaromatic powders can act as combustible solids; Tyvek prevents electrostatic dust deposition on the forearms.

Experimental Protocol: Safe Handling & Dissolution Workflow

This step-by-step methodology ensures that every action has a built-in safety check, creating a self-validating operational system.

Step-by-step operational workflow for the safe handling and dissolution of the compound.

Step 1: Environmental Preparation & Segregation

• Action: Ensure the fume hood face velocity is calibrated between 80-100 FPM. Clear the workspace of strong oxidizing agents, strong acids, and strong reducing agents[4].

• Causality: Proper airflow captures aerosolized micro-particles. Segregating incompatibles prevents exothermic redox reactions with the reactive nitro group[4].

Step 2: Static Mitigation & Transfer

• Action: Ground yourself using an anti-static mat. Use a grounded, anti-static micro-spatula. Weigh the compound directly into a pre-tared, sealable glass vial rather than an open plastic weigh boat.

• Causality: Nitroaromatic powders can be combustible (WGK 3)[3]. Open weigh boats increase the surface area for drafts to aerosolize the powder, increasing inhalation risk and static ignition potential.

Step 3: Solubilization

• Action: Add the solvent (e.g., DMSO or DCM) slowly down the inner wall of the vial. Cap immediately and vortex.

• Causality: Adding solvent directly to the center of a dry powder bed can cause micro-splashing. Capping before agitation contains any potential aerosolization.

Emergency Response & Spill Mitigation

• Dermal Exposure: Immediately remove contaminated clothing. Because of the 4-methylbenzyl group's high lipophilicity, flushing with water alone is insufficient. Wash the affected area vigorously with soap and water for a minimum of 15 minutes to emulsify and strip the compound from the skin[2]. Seek medical attention if irritation persists[1].

• Eye Contact: Flush with pure water for at least 15 minutes, removing contact lenses if present and easy to do[5]. The nitro-pyrazole core can cause severe, lasting eye damage; immediate and prolonged flushing is critical to prevent corneal scarring[1].

• Spill Cleanup: Do NOT dry sweep under any circumstances, as this aerosolizes the powder[2]. Mist the spill lightly with a 10% alcohol/water solution to suppress dust, then wipe up with absorbent pads. Place all contaminated materials in a sealed, labeled hazardous waste container[5].

Disposal & Environmental Logistics

• Disposal Plan: Do not discharge into sewer systems or standard aqueous waste streams[5]. The compound must be disposed of via a licensed chemical destruction plant. The mandatory method is controlled incineration equipped with flue gas scrubbing[5].

• Causality: Thermal decomposition of nitro-pyrazoles releases highly toxic nitrogen oxides (NOx), carbon monoxide, and carbon dioxide[4]. Flue gas scrubbing is legally and environmentally required to neutralize NOx emissions before they can be released into the atmosphere.

References

• ChemicalBook. (2025). 3-Nitro-1H-pyrazole - Safety Data Sheet. Retrieved from 5[5]

• Fisher Scientific. (2025). SAFETY DATA SHEET - 4-Nitro-1H-pyrazole. Retrieved from 2[2]

• Sigma-Aldrich. (2026). 4-Nitro-1H-pyrazole 97 2075-46-9. Retrieved from 3[3]

• Fisher Scientific. (2025). SAFETY DATA SHEET - 5-Nitro-1H-pyrazole. Retrieved from4[4]

• ChemicalBook. (2025). 3,5-Dimethyl-4-nitro-1H-pyrazole - Safety Data Sheet. Retrieved from 1[1]

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